GNE-4997

Core Science & Biosynthesis

GNE-4997: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

GNE-4997 is a potent and highly selective second-generation inhibitor of Interleukin-2-inducible T-cell kinase (ITK), a critical enzyme in the T-cell receptor (TCR) signaling pathway. This document provides a comprehensive overview of the discovery, synthesis, and biological evaluation of GNE-4997, consolidating key data and experimental methodologies for drug development professionals. The core of this guide focuses on the tetrahydroindazole scaffold from which GNE-4997 was developed, detailing its mechanism of action, in vitro and in vivo potency, selectivity, and pharmacokinetic properties. All quantitative data are presented in structured tables, and key pathways and workflows are visualized using diagrams.

Discovery and Rationale

GNE-4997 emerged from a structure and property-guided lead optimization program aimed at improving upon a first-generation series of tetrahydroindazole ITK inhibitors.[1][2] The primary goal was to enhance potency and selectivity while mitigating off-target effects and cytotoxicity.[1][2] The discovery process leveraged a deep understanding of the ITK active site, guided by X-ray crystallography, to design analogs with improved pharmacological profiles. A key finding during this optimization was the correlation between the basicity of solubilizing elements in the inhibitor structure and off-target antiproliferative effects. By modulating this basicity, researchers were able to significantly reduce cytotoxicity while maintaining high on-target potency.[1][2]

Synthesis Pathway

The synthesis of GNE-4997 involves a multi-step synthetic route, characteristic of complex heterocyclic compounds. While the specific, step-by-step synthesis is detailed in the primary literature, the general approach involves the construction of the core tetrahydroindazole scaffold followed by the addition of key side chains that contribute to its potency and selectivity.

A generalized synthetic workflow is depicted below:

Caption: Generalized workflow for the synthesis of GNE-4997.

Mechanism of Action and Signaling Pathway

GNE-4997 exerts its therapeutic effect by inhibiting the kinase activity of ITK. ITK is a non-receptor tyrosine kinase that plays a pivotal role in T-cell activation and differentiation.[3] Upon T-cell receptor (TCR) engagement, a signaling cascade is initiated, leading to the activation of ITK. Activated ITK then phosphorylates and activates phospholipase C-γ1 (PLC-γ1).[3][4] PLC-γ1 subsequently hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). These second messengers trigger downstream events, including calcium mobilization and the activation of transcription factors such as NFAT (Nuclear Factor of Activated T-cells), which are essential for the production of pro-inflammatory cytokines like Interleukin-2 (IL-2) and Interleukin-13 (IL-13).[1] By inhibiting ITK, GNE-4997 effectively blocks this signaling cascade, leading to a reduction in T-cell activation and cytokine release.

The ITK signaling pathway and the point of inhibition by GNE-4997 are illustrated in the diagram below:

Caption: ITK signaling pathway and inhibition by GNE-4997.

Quantitative Data

The potency and selectivity of GNE-4997 have been extensively characterized through various in vitro and in vivo assays.

Table 1: In Vitro Potency and Selectivity of GNE-4997

Assay	Parameter	Value	Reference
ITK Enzyme Assay	Ki	0.09 nM	[3][4][5]
Jurkat Cell PLC-γ Phosphorylation	IC50	4 nM	[3][4]
Kinase Selectivity Panel	Fold Selectivity vs. other kinases	High (Specific values in primary literature)	[1][2]

Table 2: Pharmacokinetic and Pharmacodynamic Parameters of GNE-4997

Species	Dosing Route	Key Parameter	Value	Reference
Mouse	Oral / Intraperitoneal	IL-2 Inhibition	Significant reduction	[1]
Mouse	Oral / Intraperitoneal	IL-13 Inhibition	Significant reduction	[1]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific findings. The following sections outline the methodologies used in the key experiments for the characterization of GNE-4997.

ITK Kinase Assay

This assay determines the direct inhibitory effect of GNE-4997 on the enzymatic activity of ITK.

A generalized workflow for the ITK Kinase Assay is as follows:

Caption: Generalized workflow for an ITK kinase inhibition assay.

Methodology:

• Reagent Preparation: Recombinant human ITK enzyme, a suitable substrate (e.g., a synthetic peptide), and ATP are prepared in a kinase assay buffer. A serial dilution of GNE-4997 is also prepared.

• Incubation: The ITK enzyme is pre-incubated with varying concentrations of GNE-4997 for a defined period to allow for inhibitor binding.

• Kinase Reaction: The kinase reaction is initiated by the addition of the substrate and ATP. The reaction is allowed to proceed for a specific time at a controlled temperature.

• Detection: The amount of product formed (phosphorylated substrate) or the amount of ATP consumed is quantified. Common detection methods include radiometric assays (using ³²P-ATP) or luminescence-based assays that measure ADP production (e.g., ADP-Glo™ Kinase Assay).

• Data Analysis: The percentage of inhibition at each GNE-4997 concentration is calculated relative to a control without the inhibitor. The data are then fitted to a dose-response curve to determine the IC₅₀ or Kᵢ value.

Jurkat Cell PLC-γ Phosphorylation Assay

This cellular assay assesses the ability of GNE-4997 to inhibit ITK activity within a relevant T-cell line.

Methodology:

• Cell Culture and Treatment: Jurkat T-cells are cultured and then pre-incubated with various concentrations of GNE-4997.

• TCR Stimulation: The T-cell receptor is stimulated using anti-CD3 antibodies to activate the ITK signaling pathway.

• Cell Lysis and Immunoprecipitation: After stimulation, the cells are lysed, and PLC-γ1 is immunoprecipitated from the cell lysates.

• Western Blotting: The immunoprecipitated PLC-γ1 is separated by SDS-PAGE and transferred to a membrane. The membrane is then probed with an antibody specific for phosphorylated PLC-γ1 (pPLC-γ1).

• Quantification: The intensity of the pPLC-γ1 bands is quantified and normalized to the total amount of PLC-γ1. The IC₅₀ value is determined by plotting the percentage of inhibition of PLC-γ1 phosphorylation against the concentration of GNE-4997.

In Vivo Pharmacodynamic Assays

These assays evaluate the efficacy of GNE-4997 in a living organism.

Methodology:

• Animal Model: A suitable mouse model of T-cell activation is used.

• Dosing: Mice are administered GNE-4997 via an appropriate route (e.g., oral gavage or intraperitoneal injection).

• T-Cell Activation: T-cell activation is induced in the mice, for example, by immunization or challenge with an antigen.

• Sample Collection: At various time points after dosing and activation, blood or tissue samples are collected.

• Cytokine Measurement: The levels of key cytokines, such as IL-2 and IL-13, in the collected samples are measured using techniques like ELISA or multiplex bead assays.

• Data Analysis: The reduction in cytokine levels in the GNE-4997-treated group is compared to a vehicle-treated control group to assess the in vivo efficacy of the compound.

Conclusion

GNE-4997 is a potent and selective ITK inhibitor with a well-defined mechanism of action and demonstrated in vitro and in vivo activity. The strategic design, guided by structural biology and property-based optimization, has resulted in a compound with a promising preclinical profile. This technical guide provides a foundational understanding of GNE-4997 for researchers and drug development professionals engaged in the exploration of novel immunomodulatory therapies. Further details on the synthesis and comprehensive biological data can be found in the primary literature.[1]

References

• 1. corvuspharma.com [corvuspharma.com]
• 2. Fragment-to-Lead Medicinal Chemistry Publications in 2015 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. immune-system-research.com [immune-system-research.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. GNE-4997 | ITK inhibitor | Probechem Biochemicals [probechem.com]

GNE-4997: A Potent and Selective Inhibitor of Interleukin-2-Inducible T-cell Kinase (ITK)

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Core Target and Mechanism of Action

GNE-4997 is a potent and highly selective inhibitor of Interleukin-2-inducible T-cell kinase (ITK), a critical non-receptor tyrosine kinase in the Tec family. ITK plays a pivotal role in T-cell receptor (TCR) signaling, making it a key therapeutic target for a range of inflammatory and autoimmune diseases. The primary cellular target of GNE-4997 is the ATP-binding pocket of ITK. By occupying this site, GNE-4997 effectively blocks the kinase activity of ITK, thereby inhibiting the downstream signaling cascade that is essential for T-cell activation, proliferation, and cytokine release.

The mechanism of action of GNE-4997 involves the direct inhibition of ITK's catalytic function. This leads to a reduction in the phosphorylation of its key substrate, phospholipase C-gamma 1 (PLC-γ1). The inhibition of PLC-γ1 phosphorylation subsequently attenuates the production of second messengers inositol trisphosphate (IP3) and diacylglycerol (DAG), resulting in decreased intracellular calcium mobilization and protein kinase C (PKC) activation. Ultimately, this cascade of events suppresses the activation of transcription factors, such as NFAT and AP-1, which are crucial for the expression of pro-inflammatory cytokines like Interleukin-2 (IL-2).

Quantitative Inhibition Data

The potency of GNE-4997 has been characterized through various biochemical and cellular assays. The following tables summarize the key quantitative data for GNE-4997's inhibitory activity.

Parameter	Value	Assay Type	Target	Reference
Ki	0.09 nM	Biochemical Kinase Assay	ITK	[1][2]

Table 1: Biochemical Potency of GNE-4997 against ITK.

Parameter	Value	Assay Type	Cell Line	Stimulus	Endpoint	Reference
IC50	4 nM	Cellular Assay	Jurkat cells	T-cell receptor stimulation	PLC-γ phosphorylation	[1][2]

Table 2: Cellular Potency of GNE-4997.

Signaling Pathway

GNE-4997 intercepts the TCR signaling pathway at the level of ITK. The following diagram illustrates the canonical TCR signaling cascade and the point of intervention by GNE-4997.

TCR Signaling Pathway and GNE-4997 Inhibition.

Experimental Protocols

Detailed methodologies for the key experiments cited in the development and characterization of GNE-4997 are provided below. These protocols are based on the descriptions in the primary literature.

ITK Kinase Inhibition Assay (Biochemical)

This assay quantifies the ability of GNE-4997 to inhibit the enzymatic activity of purified ITK.

Workflow:

Workflow for ITK Biochemical Kinase Assay.

Methodology:

• Assay Buffer Preparation: The assay is performed in a buffer typically containing 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM DTT, and 0.01% BSA.

• Enzyme Preparation: Recombinant human ITK enzyme is diluted in the assay buffer to the desired concentration.

• Substrate Preparation: A substrate solution is prepared containing a poly(Glu,Tyr) 4:1 peptide and ATP at a concentration close to its Km value.

• Inhibitor Preparation: GNE-4997 is serially diluted in DMSO and then further diluted in the assay buffer.

• Kinase Reaction: The kinase reaction is initiated by mixing the ITK enzyme, the substrate solution, and the GNE-4997 dilutions in a low-volume 384-well plate.

• Incubation: The reaction mixture is incubated at room temperature for a defined period, typically 60 minutes.

• Detection: The reaction is stopped, and the level of substrate phosphorylation is detected using a technology such as Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). This typically involves the addition of a europium-labeled anti-phosphotyrosine antibody and a fluorescently labeled tracer that binds to the unphosphorylated substrate.

• Signal Reading: The TR-FRET signal is read on a compatible plate reader. A high signal indicates low phosphorylation (i.e., high inhibition), and a low signal indicates high phosphorylation (i.e., low inhibition).

• Data Analysis: The raw data is converted to percent inhibition relative to control wells (containing DMSO without inhibitor). The IC50 value is determined by fitting the percent inhibition data to a four-parameter logistic equation. The Ki value is then calculated from the IC50 value using the Cheng-Prusoff equation.

Cellular Assay for PLC-γ Phosphorylation

This assay measures the ability of GNE-4997 to inhibit the phosphorylation of PLC-γ1 in a cellular context, providing a measure of its on-target activity in a more physiologically relevant system.

Workflow:

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. immune-system-research.com [immune-system-research.com]

GNE-4997: A Technical Guide to a Potent and Selective ITK Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

Interleukin-2-inducible T-cell kinase (ITK) is a critical non-receptor tyrosine kinase in the Tec kinase family, playing a pivotal role in T-cell receptor (TCR) signaling. Its function is essential for the development, differentiation, and effector functions of T-cells, particularly T helper 2 (Th2) cells, making it a key therapeutic target for inflammatory and autoimmune disorders like asthma. GNE-4997 is a second-generation tetrahydroindazole-based inhibitor designed for high potency and selectivity against ITK. This document provides a comprehensive technical overview of GNE-4997, detailing its mechanism of action, biochemical and cellular activity, and the experimental protocols used for its characterization.

Introduction to ITK and GNE-4997

ITK is predominantly expressed in T-cells and natural killer (NK) cells and functions as a crucial mediator downstream of the T-cell receptor.[1] Upon TCR engagement, a signaling cascade involving LCK, ZAP-70, and the adaptors LAT and SLP-76 leads to the recruitment and activation of ITK at the plasma membrane.[2] Activated ITK then phosphorylates and activates Phospholipase C-γ1 (PLC-γ1), which in turn catalyzes the production of second messengers that lead to calcium mobilization and the activation of downstream transcription factors, culminating in T-cell activation and cytokine production.[1] Given its central role in Th2-mediated allergic responses, selective inhibition of ITK is a promising strategy for diseases such as asthma.[1]

GNE-4997 was developed by Genentech as a potent and selective ITK inhibitor.[3] It emerged from an optimization program that aimed to improve upon earlier compounds by enhancing potency and selectivity while reducing off-target effects and cytotoxicity.[3] A key innovation in the design of GNE-4997 was the replacement of a basic solubilizing group with a cyclic sulfone moiety, a strategic chemical modification that successfully mitigated off-target antiproliferative effects without compromising kinase selectivity.[3]

Mechanism of Action and Signaling Pathway

GNE-4997 is an ATP-competitive inhibitor that targets the kinase domain of ITK. X-ray crystallography studies have elucidated its binding mode, showing that the pyrazole ring of the tetrahydroindazole core anchors the molecule into the hinge region of the kinase through hydrogen bonds with the backbone amide of Met438 and the carbonyl of Glu436.[3] This precise interaction blocks the ATP-binding site, preventing the phosphorylation of ITK's substrates.

The inhibition of ITK by GNE-4997 directly interrupts the TCR signaling cascade, preventing the phosphorylation of PLC-γ1. This blockade halts the downstream signaling events, including calcium flux and NFAT activation, which are essential for T-cell activation and the production of key cytokines like IL-2, IL-4, IL-5, and IL-13.[4]

Caption: ITK Signaling Pathway and Point of Inhibition by GNE-4997.

Quantitative Data

GNE-4997 demonstrates exceptional potency at both the enzymatic and cellular levels. The following tables summarize the key quantitative metrics reported for the compound.

Table 1: In Vitro Biochemical and Cellular Potency

Parameter	Target/Assay	Value	Reference
Ki	ITK (Enzymatic Assay)	0.09 nM	[1]
IC50	p-PLC-γ1 (Jurkat Cells)	4 nM	[1][5]

Note: While GNE-4997 is described as highly selective, a detailed kinase selectivity panel with IC50 values against other Tec family kinases (e.g., BTK, RLK) and other off-target kinases was not publicly available at the time of this writing.

Table 2: Pharmacokinetic and In Vivo Efficacy Data

Parameter	Species	Value	Reference
Pharmacokinetics	Mouse	Data not publicly available	-
In Vivo Efficacy	Mouse	Reduces IL-2 and IL-13 production	[3]

Note: Specific pharmacokinetic parameters (e.g., half-life, clearance, oral bioavailability) and quantitative in vivo efficacy data (e.g., dose-response for cytokine reduction) from the primary publication were not publicly available.

Experimental Protocols

The characterization of GNE-4997 involved a tiered experimental approach, moving from biochemical assays to cellular models and finally to in vivo systems.

Caption: General Experimental Workflow for ITK Inhibitor Characterization.

ITK Biochemical Kinase Assay (Representative Protocol)

This assay quantifies the direct inhibitory effect of GNE-4997 on ITK's enzymatic activity.

• Objective: To determine the inhibitor constant (Ki) of GNE-4997 against recombinant human ITK.

• Principle: An ADP-Glo™ (Promega) or similar assay format is used, which measures the amount of ADP produced during the kinase reaction. The luminescence signal is inversely proportional to the kinase inhibition.

• Materials:

  • Recombinant human ITK enzyme.

  • Peptide substrate (e.g., poly(Glu, Tyr) 4:1).

  • ATP (at a concentration near the Km for ITK).

  • Kinase Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA, 50 μM DTT).

  • GNE-4997, serially diluted in DMSO.

  • ADP-Glo™ Reagent and Kinase Detection Reagent.

  • 384-well assay plates.

• Procedure:

  • Add 1 µL of serially diluted GNE-4997 or DMSO vehicle control to wells of a 384-well plate.

  • Add 2 µL of ITK enzyme diluted in kinase buffer to each well and incubate for 15 minutes at room temperature.

  • Initiate the kinase reaction by adding 2 µL of a solution containing the peptide substrate and ATP.

  • Incubate for 60 minutes at room temperature.

  • Stop the reaction and deplete remaining ATP by adding 5 µL of ADP-Glo™ Reagent. Incubate for 40 minutes.

  • Convert the generated ADP to ATP and measure light output by adding 10 µL of Kinase Detection Reagent. Incubate for 30 minutes.

  • Record luminescence using a plate reader.

• Data Analysis: Convert luminescence to percent inhibition relative to controls. Plot percent inhibition versus inhibitor concentration and fit the data to a four-parameter dose-response curve to determine the IC₅₀. The Ki is then calculated using the Cheng-Prusoff equation.

Cellular Phospho-PLC-γ1 (Tyr783) Assay (Representative Protocol)

This assay measures the ability of GNE-4997 to inhibit TCR-induced signaling in a relevant cell line.

• Objective: To determine the IC₅₀ of GNE-4997 for the inhibition of PLC-γ1 phosphorylation in Jurkat T-cells.

• Principle: Jurkat cells are stimulated via the TCR to induce ITK-dependent phosphorylation of PLC-γ1 at tyrosine 783. The level of phosphorylated PLC-γ1 is then quantified using flow cytometry or Western blot.

• Materials:

  • Jurkat T-cells.

  • RPMI-1640 medium + 10% FBS.

  • TCR Stimulant: Anti-CD3 antibody (e.g., OKT3).

  • GNE-4997, serially diluted.

  • Fixation/Permeabilization buffers.

  • Primary Antibody: Anti-phospho-PLC-γ1 (Tyr783).

  • Labeled Secondary Antibody for detection.

• Procedure:

  • Culture Jurkat cells to a density of ~1x10⁶ cells/mL.

  • Pre-incubate cells with various concentrations of GNE-4997 or DMSO vehicle for 1 hour at 37°C.

  • Stimulate the cells by adding anti-CD3 antibody for 5-10 minutes at 37°C.

  • Immediately stop the stimulation by fixing the cells with a formaldehyde-based buffer.

  • Permeabilize the cells with a methanol- or saponin-based buffer.

  • Stain the cells with the anti-phospho-PLC-γ1 (Tyr783) antibody, followed by a fluorescently labeled secondary antibody.

  • Analyze the median fluorescence intensity of the cell population using a flow cytometer.

• Data Analysis: Normalize the phosphorylation signal to the stimulated control. Plot the normalized signal against the inhibitor concentration to determine the IC₅₀.

Structure-Activity Relationship (SAR) and Drug Design

The development of GNE-4997 from its predecessor, GNE-9822, is a clear example of structure-based drug design aimed at optimizing the therapeutic window. The key structural modification was intended to reduce cytotoxicity associated with basic amine moieties present in earlier compounds.

Caption: Logic of Structural Optimization from Predecessor to GNE-4997.

By replacing the basic amine with a non-basic, polar cyclic sulfone, the developers of GNE-4997 were able to dissociate the desired on-target ITK inhibition from the undesired antiproliferative off-target effects. This modification led to a compound with a superior safety profile while maintaining high potency.[3]

Summary and Future Directions

GNE-4997 is a highly potent and selective inhibitor of ITK, demonstrating single-digit nanomolar efficacy in cellular assays.[1][5] Its design represents a successful application of medicinal chemistry principles to mitigate off-target toxicity while preserving on-target activity. The interruption of the TCR-ITK-PLC-γ1 signaling axis by GNE-4997 provides a strong rationale for its potential use in T-cell mediated inflammatory diseases.

Further development and public disclosure of its full kinase selectivity profile, detailed pharmacokinetic properties, and quantitative in vivo efficacy data will be crucial for fully assessing its therapeutic potential and advancing it toward clinical investigation.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]

Understanding the Binding Kinetics of GNE-4997 to ITK: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Interleukin-2-inducible T-cell kinase (ITK) is a critical non-receptor tyrosine kinase in the Tec kinase family, playing a pivotal role in T-cell receptor (TCR) signaling. Its involvement in T-cell development, differentiation, and proliferation makes it a compelling therapeutic target for a range of autoimmune and inflammatory diseases. GNE-4997 has emerged as a potent and selective inhibitor of ITK, demonstrating significant potential in modulating T-cell mediated immune responses. This technical guide provides a comprehensive overview of the binding kinetics of GNE-4997 to ITK, supported by experimental data and methodologies, to aid researchers and drug development professionals in their understanding of this promising inhibitor.

GNE-4997: A Potent and Selective ITK Inhibitor

GNE-4997 is a reversible, ATP-competitive inhibitor of ITK.[1] Structural studies have confirmed that GNE-4997 binds to the ATP-binding pocket of the ITK kinase domain. This interaction prevents the phosphorylation of downstream substrates, thereby inhibiting the propagation of the T-cell receptor signaling cascade.

Binding Affinity and Potency

The interaction between GNE-4997 and ITK is characterized by high affinity, as demonstrated by both biochemical and cellular assays. While specific association (k_on) and dissociation (k_off) rate constants are not publicly available, the equilibrium dissociation constant (K_i) provides a robust measure of the inhibitor's potency.

Parameter	Value	Description	Reference
K_i	0.09 nM	Inhibition constant, a measure of the binding affinity of GNE-4997 to the ITK enzyme.	[1][2][3][4]
IC_50	4 nM	Half-maximal inhibitory concentration for the phosphorylation of PLC-γ in Jurkat cells, indicating cellular potency.	[1]

Table 1: Quantitative Binding and Potency Data for GNE-4997

ITK Signaling Pathway and Mechanism of Inhibition

The binding of the T-cell receptor (TCR) to an antigen-presenting cell (APC) initiates a complex signaling cascade. ITK is a key component of this pathway, responsible for the phosphorylation and activation of phospholipase C-gamma 1 (PLC-γ1). Activated PLC-γ1 then triggers downstream signaling events, leading to T-cell activation. GNE-4997, by occupying the ATP-binding site of ITK, prevents the kinase from phosphorylating PLC-γ1, thus effectively blocking this critical step in T-cell activation.

Caption: ITK Signaling Pathway and GNE-4997 Inhibition.

Experimental Protocols

The determination of the binding kinetics and potency of GNE-4997 involves both biochemical and cell-based assays. Below are detailed methodologies for these key experiments.

Biochemical ITK Kinase Assay (Determination of K_i)

This assay measures the direct inhibition of ITK enzymatic activity by GNE-4997.

• Reagents and Materials:

  • Recombinant human ITK enzyme

  • ATP

  • Peptide substrate (e.g., a poly-Glu-Tyr peptide)

  • GNE-4997 (serially diluted)

  • Kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

  • Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

  • 384-well plates

• Procedure:

  • Prepare a reaction mixture containing the ITK enzyme and the peptide substrate in the kinase buffer.

  • Add serial dilutions of GNE-4997 to the wells of a 384-well plate.

  • Add the enzyme/substrate mixture to the wells containing the inhibitor.

  • Initiate the kinase reaction by adding a fixed concentration of ATP (typically at the K_m for ATP).

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

  • Stop the reaction and measure the amount of ADP produced using a detection reagent.

  • Plot the percentage of ITK activity against the logarithm of the GNE-4997 concentration.

  • Determine the IC_50 value from the resulting dose-response curve.

  • Calculate the K_i value using the Cheng-Prusoff equation: K_i = IC_50 / (1 + [S]/K_m), where [S] is the ATP concentration and K_m is the Michaelis-Menten constant of ATP for ITK.

Caption: Workflow for a Biochemical ITK Kinase Assay.

Cellular PLC-γ Phosphorylation Assay (Determination of IC_50)

This assay assesses the ability of GNE-4997 to inhibit ITK activity within a cellular context.

• Reagents and Materials:

  • Jurkat T-cells

  • Cell culture medium (e.g., RPMI-1640 with 10% FBS)

  • T-cell receptor stimulating antibodies (e.g., anti-CD3 and anti-CD28)

  • GNE-4997 (serially diluted)

  • Lysis buffer

  • Antibodies: anti-phospho-PLC-γ1 and a loading control (e.g., anti-GAPDH)

  • Western blotting reagents and equipment

• Procedure:

  • Culture Jurkat T-cells to the desired density.

  • Pre-incubate the cells with serial dilutions of GNE-4997 for a specified time (e.g., 1-2 hours).

  • Stimulate the T-cells by adding anti-CD3 and anti-CD28 antibodies.

  • Incubate for a short period (e.g., 5-10 minutes) to induce PLC-γ1 phosphorylation.

  • Lyse the cells and collect the protein lysates.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Probe the membrane with an anti-phospho-PLC-γ1 antibody to detect the phosphorylated form of the protein.

  • Re-probe the membrane with a loading control antibody to ensure equal protein loading.

  • Quantify the band intensities and plot the percentage of inhibition of PLC-γ1 phosphorylation against the logarithm of the GNE-4997 concentration.

  • Determine the IC_50 value from the resulting dose-response curve.

Caption: Workflow for a Cellular PLC-γ Phosphorylation Assay.

Conclusion

GNE-4997 is a highly potent and selective inhibitor of ITK, demonstrating excellent biochemical and cellular activity. Its reversible, ATP-competitive mechanism of action effectively blocks the ITK-mediated phosphorylation of PLC-γ1, a crucial step in T-cell receptor signaling. The sub-nanomolar binding affinity (K_i = 0.09 nM) and low nanomolar cellular potency (IC_50 = 4 nM) highlight its potential as a valuable research tool and a promising candidate for the development of novel therapeutics for T-cell mediated diseases. Further investigation into the detailed binding kinetics, including the on- and off-rates, would provide a more complete understanding of the dynamic interaction between GNE-4997 and ITK and could further inform its therapeutic application.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. GNE-4997 | ITK inhibitor | Probechem Biochemicals [probechem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medkoo.com [medkoo.com]

GNE-4997: A Preclinical Candidate for Asthma Intervention Through Selective ITK Inhibition

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

GNE-4997 is a potent and highly selective inhibitor of the Interleukin-2-inducible T-cell kinase (ITK), a critical component of the T-cell receptor (TCR) signaling pathway. Given the established role of ITK in the differentiation and function of T helper 2 (Th2) cells, which are central to the pathophysiology of allergic asthma, GNE-4997 presents a compelling therapeutic candidate. This document provides a comprehensive overview of the preclinical data supporting the investigation of GNE-4997 in asthma models, including its biochemical potency, the underlying signaling pathways, and detailed experimental protocols for in vivo evaluation. While direct in vivo studies of GNE-4997 in asthma models are not yet publicly available, this guide synthesizes the existing evidence to build a strong rationale for its further investigation.

Introduction to GNE-4997 and its Target: ITK

GNE-4997 is a small molecule inhibitor designed for high potency and selectivity against ITK, a member of the Tec family of non-receptor tyrosine kinases.[1][2][3] ITK is predominantly expressed in T-cells and plays a crucial role in TCR-mediated signaling cascades.[4][5][6] Upon TCR engagement, ITK is activated and subsequently phosphorylates downstream targets, most notably Phospholipase C-gamma 1 (PLC-γ1).[1] This action is pivotal for inducing calcium mobilization and activating transcription factors that drive T-cell proliferation, differentiation, and cytokine production.[5]

The rationale for targeting ITK in asthma stems from its integral role in Th2 cell biology. Th2 cells orchestrate the allergic inflammatory response in asthma through the release of key cytokines such as IL-4, IL-5, and IL-13.[5] Studies involving ITK-deficient mice have demonstrated a significant reduction in Th2-mediated allergic airway inflammation, validating ITK as a therapeutic target for asthma.[1][4][7]

Quantitative Data on GNE-4997 and ITK's Role in Asthma Models

The following tables summarize the key quantitative data for GNE-4997's biochemical potency and the effects of ITK deficiency in a preclinical asthma model.

Table 1: Biochemical Potency of GNE-4997

Parameter	Value	Cell Line/System	Reference
Ki (ITK)	0.09 nM	Biochemical Assay	[1][2][3]
IC50 (PLC-γ phosphorylation)	4 nM	Jurkat cells	[1][2]

Table 2: Effects of ITK Deficiency in Ovalbumin-Induced Murine Asthma Model

Parameter	Wild-Type Mice	ITK -/- Mice	Observation	Reference
Lung Inflammation	Severe	Reduced	ITK deficiency mitigates airway inflammation.	[1]
Eosinophil Infiltration	High	Reduced	ITK is crucial for eosinophil recruitment to the lungs.	[1]
Mucus Production	Increased	Reduced	ITK signaling contributes to mucus hypersecretion.	[1]

Signaling Pathway of ITK in T-Cells

The activation of ITK is a critical step in the TCR signaling cascade that leads to the production of pro-inflammatory cytokines in asthma. The following diagram illustrates this pathway.

Caption: ITK Signaling Pathway in T-Cells.

Experimental Protocols

Ovalbumin-Induced Murine Model of Allergic Asthma

This model is the standard for evaluating the efficacy of novel asthma therapeutics.[8][9][10][11][12]

Materials:

• 6-8 week old BALB/c mice

• Ovalbumin (OVA), Grade V

• Aluminum hydroxide (Alum)

• Phosphate-buffered saline (PBS)

• Aerosol delivery system (nebulizer)

Protocol:

• Sensitization:

  • On days 0 and 14, administer an intraperitoneal (i.p.) injection of 20 µg OVA emulsified in 2 mg alum in 200 µL of PBS.

  • Control group receives i.p. injections of PBS with alum.

• Challenge:

  • From days 28 to 30, expose mice to an aerosol of 1% OVA in PBS for 30 minutes daily.

  • Control group is exposed to a PBS aerosol.

• Treatment:

  • Administer GNE-4997 or vehicle control via the desired route (e.g., oral gavage, i.p. injection) at a specified time before each OVA challenge.

• Endpoint Analysis (24-48 hours after final challenge):

  • Bronchoalveolar Lavage (BAL) Fluid Analysis:

    • Collect BAL fluid by flushing the lungs with PBS.

    • Perform total and differential cell counts (eosinophils, neutrophils, lymphocytes, macrophages) using flow cytometry or cytospin preparations stained with Wright-Giemsa.

  • Lung Histology:

    • Perfuse lungs and fix in 10% neutral buffered formalin.

    • Embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E) for inflammation and Periodic acid-Schiff (PAS) for mucus production.

  • Airway Hyperresponsiveness (AHR) Measurement:

    • Assess AHR to increasing concentrations of methacholine using a whole-body plethysmograph.

  • Cytokine Analysis:

    • Measure levels of IL-4, IL-5, and IL-13 in BAL fluid or lung homogenates using ELISA or multiplex assays.

  • Serum IgE Levels:

    • Measure OVA-specific IgE levels in serum by ELISA.

PLC-γ1 Phosphorylation Assay in Jurkat Cells

This in vitro assay is used to determine the cellular potency of ITK inhibitors.[1][2][13][14][15][16]

Materials:

• Jurkat T-cells

• Anti-CD3 antibody (OKT3)

• GNE-4997

• Lysis buffer

• Antibodies: anti-phospho-PLC-γ1 (Tyr783), anti-total-PLC-γ1, and secondary antibodies

• Western blotting equipment and reagents

Protocol:

• Cell Culture and Treatment:

  • Culture Jurkat T-cells in appropriate media.

  • Pre-incubate cells with varying concentrations of GNE-4997 or vehicle for 1-2 hours.

• TCR Stimulation:

  • Stimulate the cells with anti-CD3 antibody (e.g., 10 µg/mL) for 5-10 minutes at 37°C.

• Cell Lysis:

  • Lyse the cells on ice with a suitable lysis buffer containing protease and phosphatase inhibitors.

• Western Blotting:

  • Separate cell lysates by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with primary antibodies against phospho-PLC-γ1 and total PLC-γ1.

  • Incubate with appropriate HRP-conjugated secondary antibodies.

  • Detect signals using an enhanced chemiluminescence (ECL) system.

• Data Analysis:

  • Quantify band intensities and calculate the ratio of phosphorylated PLC-γ1 to total PLC-γ1.

  • Determine the IC50 value of GNE-4997 by plotting the percentage of inhibition against the log concentration of the compound.

Experimental Workflow for GNE-4997 Evaluation in an Asthma Model

The following diagram outlines a logical workflow for the preclinical evaluation of GNE-4997 in an asthma model.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. GNE-4997 | ITK inhibitor | Probechem Biochemicals [probechem.com]
• 4. ITK (gene) - Wikipedia [en.wikipedia.org]
• 5. ITK Inhibitors in Inflammation and Immune-mediated Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Role of the IL-2 inducible tyrosine kinase ITK and its inhibitors in disease pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. IL-2–inducible T-cell kinase modulates TH2-mediated allergic airway inflammation by suppressing IFN-γ in naive CD4+ T cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. OVA-Induced Allergic Airway Inflammation Mouse Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Ovalbumin-induced Asthmatic Mouse Model Construction [bio-protocol.org]
• 10. Establishment of different experimental asthma models in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ovalbumin induced Asthma Model - Creative Biolabs [creative-biolabs.com]
• 12. Ovalbumin-induced allergic inflammation lead to structural alterations in mouse model and protective effects of intranasal curcumin: A comparative study | Allergologia et Immunopathologia [elsevier.es]
• 13. researchgate.net [researchgate.net]
• 14. Pleiotropic Contributions of Phospholipase C-γ1 (PLC-γ1) to T-Cell Antigen Receptor-Mediated Signaling: Reconstitution Studies of a PLC-γ1-Deficient Jurkat T-Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 15. PLCγ1 promotes phase separation of T cell signaling components - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Structural basis for the activation of PLC-γ isozymes by phosphorylation and cancer-associated mutations | eLife [elifesciences.org]

Protocols & Analytical Methods

Application Notes and Protocols for Titrating GNE-4997 Concentration in Jurkat Cell Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

GNE-4997 is a potent and highly selective inhibitor of Interleukin-2-inducible T-cell kinase (ITK), a crucial enzyme in the T-cell receptor (TCR) signaling pathway.[1][2] ITK, a member of the Tec family of kinases, plays a significant role in T-cell activation, differentiation, and cytokine production.[3][4][5] Dysregulation of ITK signaling has been implicated in various T-cell-mediated diseases, making it an attractive therapeutic target. GNE-4997 exhibits a high affinity for ITK with a Ki of 0.09 nM and effectively inhibits the phosphorylation of Phospholipase C-γ (PLC-γ) in Jurkat cells, a human T-lymphocyte cell line, with an IC50 of 4 nM upon TCR stimulation.[1][2][6]

These application notes provide detailed protocols for determining the optimal concentration of GNE-4997 for in vitro assays using Jurkat cells. The described methods focus on assessing the inhibitor's impact on cell viability and T-cell activation, key parameters for characterizing its biological effects.

Data Presentation

Table 1: GNE-4997 Properties

Property	Value	Reference
Target	Interleukin-2-inducible T-cell kinase (ITK)	[1][2]
Ki	0.09 nM	[2]
IC50 (PLC-γ phosphorylation in Jurkat cells)	4 nM	[1][2][6]

Table 2: Recommended GNE-4997 Concentration Ranges for Jurkat Cell Assays

Assay Type	Suggested Concentration Range	Rationale
Cell Viability (e.g., MTT, Resazurin)	0.1 nM - 10 µM	To determine the cytotoxic or anti-proliferative effects over a broad range and establish a therapeutic window.
T-Cell Activation (e.g., IL-2 ELISA)	0.1 nM - 1 µM	Focused range around the known IC50 for a downstream signaling event to precisely determine the potency of functional inhibition.

Experimental Protocols

Jurkat Cell Culture and Maintenance

Materials:

• Jurkat E6.1 cells

• RPMI-1640 medium

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin solution (100x)

• L-glutamine

• Phosphate Buffered Saline (PBS)

• Trypan Blue solution

• Hemocytometer or automated cell counter

Protocol:

• Culture Jurkat cells in RPMI-1640 medium supplemented with 10% heat-inactivated FBS, 1% Penicillin-Streptomycin, and 2 mM L-glutamine.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Keep the cell density between 1 x 10^5 and 1 x 10^6 cells/mL for optimal growth.

• Subculture cells every 2-3 days by centrifuging the cell suspension, removing the supernatant, and resuspending the cell pellet in fresh, pre-warmed medium.

• Before each experiment, assess cell viability using Trypan Blue exclusion. Ensure viability is >95%.

Protocol for Determining GNE-4997 IC50 for Cell Viability

This protocol utilizes a resazurin-based assay to measure cell viability. A similar protocol can be followed for MTT assays with appropriate modifications for the solubilization step.[7][8][9]

Materials:

• Jurkat cells in logarithmic growth phase

• Complete RPMI-1640 medium

• GNE-4997 stock solution (e.g., 10 mM in DMSO)

• 96-well, opaque-walled microplates

• Resazurin sodium salt solution

• Plate reader with fluorescence capabilities (Ex/Em ~560/590 nm)

Protocol:

• Cell Seeding: Seed Jurkat cells at a density of 2 x 10^4 cells per well in 100 µL of complete medium in a 96-well opaque-walled plate.

• Compound Preparation: Prepare a serial dilution of GNE-4997 in complete medium. A suggested starting range is from 10 µM down to 0.1 nM. Include a vehicle control (DMSO) at the same final concentration as the highest GNE-4997 concentration.

• Cell Treatment: Add 100 µL of the diluted GNE-4997 or vehicle control to the respective wells, resulting in a final volume of 200 µL per well.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• Resazurin Addition: Add 20 µL of resazurin solution to each well and incubate for 2-4 hours, or until a color change is observed.

• Data Acquisition: Measure the fluorescence at an excitation of ~560 nm and an emission of ~590 nm using a microplate reader.

• Data Analysis:

  • Subtract the background fluorescence (media only wells).

  • Normalize the fluorescence readings to the vehicle-treated control wells (representing 100% viability).

  • Plot the percentage of cell viability against the logarithm of the GNE-4997 concentration.

  • Determine the IC50 value using a non-linear regression analysis (log(inhibitor) vs. response -- variable slope).

Protocol for Assessing GNE-4997 Inhibition of T-Cell Activation (IL-2 Production)

This protocol measures the secretion of Interleukin-2 (IL-2), a key cytokine produced upon T-cell activation, using an Enzyme-Linked Immunosorbent Assay (ELISA).[10][11][12]

Materials:

• Jurkat cells

• Complete RPMI-1640 medium

• GNE-4997 stock solution

• 96-well tissue culture plates

• T-cell activators: anti-CD3 and anti-CD28 antibodies, or Phorbol 12-myristate 13-acetate (PMA) and Ionomycin.

• Human IL-2 ELISA kit

• Microplate reader for absorbance measurement

Protocol:

• Cell Seeding: Seed Jurkat cells at a density of 1 x 10^5 cells per well in 100 µL of complete medium in a 96-well plate.

• Inhibitor Pre-incubation: Prepare serial dilutions of GNE-4997 (e.g., 1 µM to 0.1 nM) in complete medium. Add the diluted inhibitor to the cells and pre-incubate for 1-2 hours at 37°C. Include a vehicle control.

• T-Cell Stimulation: Prepare a stimulation cocktail. For antibody-based stimulation, use plate-bound anti-CD3 (1-10 µg/mL) and soluble anti-CD28 (1-5 µg/mL). For chemical stimulation, use PMA (10-50 ng/mL) and Ionomycin (0.5-1 µM). Add the stimulation cocktail to the wells.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.

• Supernatant Collection: Centrifuge the plate at 400 x g for 5 minutes. Carefully collect the cell-free supernatant for IL-2 measurement.

• IL-2 ELISA: Perform the IL-2 ELISA according to the manufacturer's instructions. This typically involves coating the ELISA plate with a capture antibody, adding the collected supernatants and standards, followed by a detection antibody, a substrate, and a stop solution.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Data Analysis:

  • Generate a standard curve from the absorbance readings of the IL-2 standards.

  • Calculate the concentration of IL-2 in each sample from the standard curve.

  • Normalize the IL-2 production to the stimulated vehicle control (100% activation).

  • Plot the percentage of IL-2 production against the logarithm of the GNE-4997 concentration and determine the IC50 value.

Mandatory Visualizations

Caption: Experimental workflow for titrating GNE-4997 in Jurkat cell assays.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. T-Cell Signaling Regulated by the Tec Family Kinase, Itk - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] T-cell signaling regulated by the Tec family kinase, Itk. | Semantic Scholar [semanticscholar.org]
• 5. Targeting Interleukin-2-Inducible T-cell Kinase (ITK) in T-Cell Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Jurkat In Vitro Resazurin Assay (Cell Viability) - Creative Biolabs [creative-biolabs.com]
• 9. bmglabtech.com [bmglabtech.com]
• 10. AID 1271 - IL-2 Production Assay in Jurkat T-cells Stimulated with anti-CD3/anti-CD28 antibodies - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. pubs.acs.org [pubs.acs.org]

GNE-4997: Application Notes and Protocols for Flow Cytometry Analysis

For Research Use Only. Not for use in diagnostic procedures.

Introduction

GNE-4997 is a potent and selective inhibitor of Interleukin-2-inducible T-cell kinase (ITK), a crucial enzyme in the T-cell receptor (TCR) signaling pathway.[1][2][3] ITK activation, downstream of the TCR, leads to the phosphorylation of Phospholipase C-gamma 1 (PLC-γ1), initiating a cascade of signaling events essential for T-cell activation, proliferation, and cytokine production.[4] Dysregulation of the TCR signaling pathway is implicated in various immunological disorders and T-cell malignancies, making ITK a compelling therapeutic target.

These application notes provide detailed protocols for utilizing flow cytometry to assess the pharmacological effects of GNE-4997 on T-cells. The described methods enable researchers to quantify the inhibition of PLC-γ1 phosphorylation, analyze cell cycle progression, and measure the induction of apoptosis in response to GNE-4997 treatment.

Mechanism of Action

GNE-4997 exerts its inhibitory effect by targeting the kinase activity of ITK. By blocking ITK, GNE-4997 prevents the subsequent phosphorylation of its substrate, PLC-γ1. This disruption of the TCR signaling cascade ultimately leads to the modulation of T-cell effector functions.

Figure 1: GNE-4997 inhibits ITK-mediated PLC-γ1 phosphorylation.

Quantitative Data Summary

The following tables summarize the quantitative effects of a representative ITK inhibitor on Jurkat cells, a human T-lymphocyte cell line. These data are indicative of the expected results when using GNE-4997 in similar experimental setups.

Table 1: Effect of ITK Inhibitor on Apoptosis in Jurkat Cells [1]

Treatment Time	Concentration	% Apoptotic Cells (Mean ± SD)
24 hours	Control	5.2 ± 0.7
3 µM	15.3 ± 0.8
5 µM	25.0 ± 3.8
8 µM	47.9 ± 2.7
48 hours	Control	7.1 ± 1.2
3 µM	28.4 ± 3.1
5 µM	45.6 ± 4.5
8 µM	68.2 ± 5.3

Table 2: Effect of ITK Inhibitor on Cell Cycle Distribution in Jurkat Cells (24-hour treatment) [1]

Concentration	% G0/G1 Phase (Mean ± SD)	% S Phase (Mean ± SD)	% G2/M Phase (Mean ± SD)
Control	60.3 ± 4.2	20.0 ± 2.1	19.7 ± 5.4
3 µM	58.9 ± 3.8	19.7 ± 2.5	21.4 ± 6.5
5 µM	55.1 ± 4.5	21.2 ± 3.3	23.7 ± 7.3
8 µM	40.2 ± 6.1	18.3 ± 4.9	41.5 ± 17.4

Experimental Protocols

Protocol 1: Inhibition of PLC-γ1 Phosphorylation in Jurkat Cells

This protocol details the use of phospho-flow cytometry to measure the inhibition of TCR-induced PLC-γ1 phosphorylation by GNE-4997.

Materials:

• Jurkat T-cells

• GNE-4997

• Anti-CD3 Antibody (clone UCHT1)

• Anti-CD28 Antibody (clone CD28.2)

• Goat anti-Mouse Ig

• BD Phosflow™ Lyse/Fix Buffer

• BD Phosflow™ Perm Buffer III

• Phospho-PLC-γ1 (pY783) Antibody (e.g., FITC or PE conjugated)

• Viability Dye (e.g., DAPI, Propidium Iodide)

• Flow Cytometer

References

• 1. researchgate.net [researchgate.net]
• 2. bdbiosciences.com [bdbiosciences.com]
• 3. researchgate.net [researchgate.net]
• 4. bdbiosciences.com [bdbiosciences.com]

Application Notes and Protocols: GNE-4997 Administration in Mouse Models of Asthma

For Researchers, Scientists, and Drug Development Professionals

Introduction

Allergic asthma is a chronic inflammatory disease of the airways characterized by airway hyperresponsiveness (AHR), mucus hypersecretion, and airway remodeling. The underlying immune response is predominantly driven by T helper 2 (Th2) cells, which produce a suite of cytokines including Interleukin-4 (IL-4), IL-5, and IL-13.[1][2] These cytokines orchestrate the recruitment of eosinophils, stimulate IgE production by B cells, and promote the pathological features of asthma.[2]

A key upstream regulator of T-cell activation and differentiation is the Lymphocyte-specific protein tyrosine kinase (Lck), a non-receptor tyrosine kinase essential for T-cell receptor (TCR) signaling.[3][4] Activation of Lck initiates a signaling cascade that leads to the differentiation of Th2 cells and the subsequent amplification of the allergic inflammatory response.[3] Consequently, inhibiting Lck presents a promising therapeutic strategy for attenuating the Th2-driven inflammation central to asthma.

While information on a compound specifically named GNE-4997 is not available in public literature, it is hypothesized to be a selective Lck inhibitor based on related research into kinase inhibitors for asthma. These application notes provide a comprehensive overview and detailed protocols for evaluating the efficacy of a selective Lck inhibitor, referred to herein as GNE-4997, in preclinical mouse models of allergic asthma.

Mechanism of Action: Lck Inhibition in Th2 Cells

Upon engagement of the T-cell receptor (TCR) with an antigen presented by an antigen-presenting cell (APC), Lck is activated. Activated Lck phosphorylates downstream substrates, including the Interleukin-2-inducible T cell kinase (ITK) and Phospholipase C-γ1 (PLC-γ1).[3][5] This initiates a cascade that activates transcription factors such as GATA3, NFκB, and NFATc1, which are critical for the expression of Th2-associated cytokines (IL-4, IL-5, IL-13).[3][4] By inhibiting Lck, GNE-4997 is expected to block this entire cascade, preventing Th2 cell differentiation and cytokine production, thereby reducing airway inflammation.

Caption: Lck signaling pathway and the inhibitory action of GNE-4997.

Experimental Protocols

Protocol 1: Ovalbumin (OVA)-Induced Allergic Asthma Mouse Model

This protocol describes a common method for inducing an allergic asthma phenotype in BALB/c mice.[6][7][8]

Materials:

• 6-8 week old female BALB/c mice

• Ovalbumin (OVA), Grade V (Sigma-Aldrich)

• Aluminum hydroxide gel (Alum) adjuvant (InvivoGen)

• Sterile Phosphate-Buffered Saline (PBS)

• Ultrasonic nebulizer

Procedure:

• Sensitization Phase:

  • Day 0 & 7: Sensitize each mouse with an intraperitoneal (i.p.) injection of 10 µg OVA emulsified in 100 µl aluminum hydroxide gel.[8] The total injection volume should be 200 µl in sterile PBS.

• Challenge Phase:

  • Day 14-17: Challenge the sensitized mice by exposing them to an aerosol of 6% OVA in PBS for 25 minutes each day using an ultrasonic nebulizer.[8]

  • The control group receives i.p. injections of PBS in alum and is challenged with PBS aerosol.[8]

• Endpoint Analysis:

  • Perform endpoint analyses (AHR, BALF collection, etc.) 24 hours after the final OVA challenge (Day 18).[7][8]

Caption: Experimental workflow for the OVA-induced asthma model.

Protocol 2: GNE-4997 Administration

This protocol outlines the preparation and administration of the Lck inhibitor.

Materials:

• GNE-4997 compound

• Vehicle (e.g., 0.5% Carboxymethylcellulose)

• Positive Control: Dexamethasone

• Oral gavage needles

Procedure:

• Preparation:

  • Prepare a fresh suspension of GNE-4997 in the vehicle each day. A typical dose for a small molecule kinase inhibitor is in the range of 30 mg/kg.[9]

  • Prepare the positive control (e.g., Dexamethasone at 0.3 mg/kg) and a vehicle-only control.[9]

• Administration:

  • During the challenge phase (Days 14-17), administer GNE-4997, dexamethasone, or vehicle via oral gavage (p.o.) to the respective mouse groups.[9]

  • Administration should occur 1 hour prior to each OVA aerosol challenge to ensure peak compound exposure during the inflammatory stimulus.[9]

Protocol 3: Assessment of Therapeutic Efficacy

A. Measurement of Airway Hyperresponsiveness (AHR)

• Method: Use a whole-body plethysmography system (e.g., DSI Buxco FinePointe) to measure AHR non-invasively.[7][10]

• Procedure: 24 hours after the final challenge, place conscious, unrestrained mice into the plethysmography chambers.[7][10] After a baseline reading, expose mice to increasing concentrations of aerosolized methacholine (MCh) (e.g., 0, 6.25, 12.5, 25, 50 mg/mL). Record the enhanced pause (Penh) value, which is a calculated index that correlates with airway resistance.[10]

B. Bronchoalveolar Lavage Fluid (BALF) Collection and Analysis

• Method: Immediately following AHR measurement, euthanize mice and perform a tracheotomy.

• Procedure:

  • Cannulate the trachea and lavage the lungs twice with 0.6 mL of ice-cold PBS.[8]

  • Centrifuge the collected BALF. Use the supernatant for cytokine analysis.

  • Resuspend the cell pellet and perform a total cell count using a hemocytometer.

  • Prepare cytospin slides and stain with Diff-Quik to perform differential cell counts (eosinophils, neutrophils, lymphocytes, macrophages).[11]

C. Measurement of Serum IgE Levels

• Method: Collect blood via cardiac puncture at the time of sacrifice.

• Procedure:

  • Allow blood to clot and centrifuge to separate serum.

  • Measure total and OVA-specific IgE levels in the serum using a commercially available ELISA kit, following the manufacturer's instructions.[7]

D. Histopathological Analysis of Lung Tissue

• Method: After BALF collection, perfuse the lungs with PBS and inflate with 10% neutral buffered formalin.

• Procedure:

  • Excise the lungs and fix them in formalin overnight.

  • Embed the tissue in paraffin, section, and stain with:

    • Hematoxylin and Eosin (H&E): To assess peribronchial and perivascular inflammatory cell infiltration.[7][9]

    • Periodic acid-Schiff (PAS): To visualize and quantify mucus production and goblet cell hyperplasia.[9]

Data Presentation: Expected Outcomes of Lck Inhibition

The following tables summarize representative quantitative data expected from studies evaluating an Lck inhibitor like GNE-4997, based on published findings for similar kinase inhibitors in mouse models of asthma.[3][4][8][9][12]

Table 1: Effect of GNE-4997 on Inflammatory Cell Infiltration in BALF

Group	Total Cells (x10⁵)	Eosinophils (x10⁴)	Neutrophils (x10⁴)	Lymphocytes (x10⁴)
Control (PBS)	1.1 ± 0.2	0.1 ± 0.05	0.3 ± 0.1	0.5 ± 0.1
Asthma (OVA)	8.5 ± 1.1	45.2 ± 5.3	5.1 ± 0.8	10.3 ± 1.5
OVA + GNE-4997	3.2 ± 0.5	10.7 ± 2.1	2.4 ± 0.5	4.1 ± 0.7
OVA + Dexa	2.5 ± 0.4	5.6 ± 1.5	1.8 ± 0.4	3.2 ± 0.6
*Data are presented as Mean ± SEM. *p < 0.05 compared to Asthma (OVA) group. Data is illustrative.

Table 2: Effect of GNE-4997 on Th2 Cytokine Levels in Lung Homogenate

Group	IL-4 (pg/mL)	IL-5 (pg/mL)	IL-13 (pg/mL)
Control (PBS)	15 ± 3	10 ± 2	25 ± 5
Asthma (OVA)	150 ± 18	125 ± 15	210 ± 22
OVA + GNE-4997	55 ± 8	40 ± 6	75 ± 10
OVA + Dexa	40 ± 6	30 ± 5	60 ± 8
*Data are presented as Mean ± SEM. *p < 0.05 compared to Asthma (OVA) group. Data is illustrative.[12][13]

Table 3: Effect of GNE-4997 on Airway Hyperresponsiveness (AHR) and Serum IgE

Group	AHR (Penh at 50 mg/mL MCh)	Total Serum IgE (ng/mL)
Control (PBS)	1.5 ± 0.3	150 ± 25
Asthma (OVA)	4.8 ± 0.6	2500 ± 300
OVA + GNE-4997	2.2 ± 0.4	950 ± 150
OVA + Dexa	1.9 ± 0.3	700 ± 120
*Data are presented as Mean ± SEM. *p < 0.05 compared to Asthma (OVA) group. Data is illustrative.[7][14]

Logical Relationship Diagram

This diagram illustrates how the inhibition of Lck by GNE-4997 leads to the attenuation of the key pathological features of asthma.

Caption: Downstream effects of Lck inhibition on asthma pathophysiology.

References

• 1. New insights into the role of cytokines in asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New insights into the role of cytokines in asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Blockade of Tyrosine Kinase, LCK Leads to Reduction in Airway Inflammation through Regulation of Pulmonary Th2/Treg Balance and Oxidative Stress in Cockroach Extract-Induced Mouse Model of Allergic Asthma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Inhibition of the kinase ITK in a mouse model of asthma reduces cell death and fails to inhibit the inflammatory response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. jpp.krakow.pl [jpp.krakow.pl]
• 7. biocytogen.com [biocytogen.com]
• 8. Ovalbumin induces natural killer cells to secrete Th2 cytokines IL-5 and IL-13 in a mouse model of asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. frontiersin.org [frontiersin.org]
• 10. Measurement of Airway Hyperresponsiveness in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Lung Tissue Damage Associated with Allergic Asthma in BALB/c Mice Could Be Controlled with a Single Injection of Mesenchymal Stem Cells from Human Bone Marrow up to 14 d After Transplantation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ML-7 attenuates airway inflammation and remodeling via inhibiting the secretion of Th2 cytokines in mice model of asthma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Syk Regulates Neutrophilic Airway Hyper-Responsiveness in a Chronic Mouse Model of Allergic Airways Inflammation | PLOS One [journals.plos.org]

Application Notes and Protocols: Preparation of GNE-4997 Stock Solution in DMSO

For Researchers, Scientists, and Drug Development Professionals

Introduction

GNE-4997 is a potent and selective inhibitor of the interleukin-2-inducible T-cell kinase (ITK), with a Ki of 0.09 nM.[1][2][3][4] Accurate preparation of a stock solution is the first critical step for reliable and reproducible results in downstream biological assays. Dimethyl sulfoxide (DMSO) is the recommended solvent for dissolving GNE-4997.[1][5] This document provides a detailed protocol for the preparation, storage, and handling of GNE-4997 stock solutions.

Quantitative Data Summary

For ease of use, the key quantitative data for GNE-4997 are summarized in the table below.

Parameter	Value	Source(s)
Molecular Weight	515.58 g/mol	[1][2][3][4][5][6]
Recommended Solvent	Dimethyl Sulfoxide (DMSO)	[1][5]
Solubility in DMSO	≥ 10 mM	[1][4]
Storage of Solid	-20°C for long term (months to years) or 0-4°C for short term (days to weeks), kept dry and dark.	[1][3][5]
Storage of Stock Solution	-20°C or -80°C for long-term storage. Aliquoting is recommended to avoid multiple freeze-thaw cycles.	[1][3][7]

Experimental Protocol

This protocol details the steps to prepare a 10 mM stock solution of GNE-4997 in DMSO.

Materials:

• GNE-4997 solid powder

• Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

• Sterile, polypropylene microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Pre-weighing Preparation: Before opening, bring the vial of GNE-4997 to room temperature to prevent condensation of moisture, which can affect the compound's stability and weighing accuracy.

• Weighing GNE-4997: Carefully weigh the desired amount of GNE-4997 powder using a calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.16 mg of GNE-4997.

  • Calculation: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol ) / 1000

  • Mass (mg) = 10 mM x 1 mL x 515.58 g/mol / 1000 = 5.1558 mg

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the GNE-4997 powder. To prepare a 10 mM stock solution with 5.16 mg of GNE-4997, add 1 mL of DMSO.

• Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used to aid dissolution if necessary, but always check for compound stability at elevated temperatures. Visually inspect the solution to ensure no particulates are present.

• Aliquoting and Storage: To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes. Store the aliquots at -20°C or -80°C for long-term storage.

Working Solution Preparation:

When preparing working solutions for cell-based assays, it is crucial to avoid precipitation of the compound.

• Perform serial dilutions of the DMSO stock solution in DMSO to an intermediate concentration before the final dilution into aqueous buffer or cell culture medium.

• The final concentration of DMSO in the assay should be kept low, typically below 0.5%, as higher concentrations can be toxic to cells. Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Diagrams

References

• 1. GNE-4997 | ITK inhibitor | Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. adooq.com [adooq.com]
• 4. GNE-4997 - Immunomart [immunomart.org]
• 5. medkoo.com [medkoo.com]
• 6. 1705602-02-3|Gne-4997|BLD Pharm [bldpharm.com]
• 7. file.selleckchem.com [file.selleckchem.com]

Application Notes and Protocols for GNE-4997 in Primary T-Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing GNE-4997, a potent and selective inhibitor of Interleukin-2-inducible T-cell kinase (ITK), in primary T-cell cultures. The provided protocols and concentration recommendations are based on published data for selective ITK inhibitors and general best practices for primary immune cell assays.

Introduction

GNE-4997 is a highly selective and potent inhibitor of ITK, a crucial kinase in the T-cell receptor (TCR) signaling pathway.[1][2][3] ITK activation downstream of the TCR leads to the phosphorylation of phospholipase C-γ1 (PLC-γ1), initiating a signaling cascade that results in T-cell activation, proliferation, and cytokine production.[3] By inhibiting ITK, GNE-4997 can effectively modulate T-cell responses, making it a valuable tool for studying T-cell biology and for the development of therapeutics for T-cell-mediated diseases.

These notes provide recommended concentration ranges and detailed protocols for assessing the effects of GNE-4997 on primary T-cell proliferation, cytokine release, and cytotoxicity.

GNE-4997: Properties and Handling

Property	Value	Reference
Target	Interleukin-2-inducible T-cell kinase (ITK)	[2][3]
Ki	0.09 nM	[2][3]
IC50 (Jurkat cells)	4 nM (inhibition of PLC-γ phosphorylation)	[2][3]
Solubility	Soluble in DMSO	[4]
Storage	Store lyophilized at -20°C. In solution (DMSO), store at -20°C for up to one month. Avoid multiple freeze-thaw cycles.	[2]

Note on Cytotoxicity: GNE-4997 has been designed to have reduced off-target antiproliferative effects, which contributes to lower cytotoxicity compared to some other kinase inhibitors.[3] However, it is always recommended to perform a dose-response curve to determine the optimal non-toxic concentration for your specific primary T-cell culture conditions.

Recommended GNE-4997 Concentration for Primary T-Cell Culture

Based on studies with other selective ITK inhibitors in primary human T-cells, a broader concentration range should be evaluated. For instance, the ITK inhibitor CPI-818 has been used at 1 µM in primary T-cell assays, where it showed minimal effects on normal T-cells.[7] Other selective ITK inhibitors, BMS-488516 and BMS-509744, inhibited primary T-cell proliferation and IL-2 production with IC50 values of 96 nM and 19 nM, respectively.[8][9]

Recommended Starting Concentration Range for Dose-Response Experiments:

Concentration Range	Rationale
0.1 nM - 10 µM	This range encompasses the Jurkat cell line IC50 and concentrations used for other selective ITK inhibitors in primary T-cells, allowing for the determination of a full dose-response curve.

It is crucial to perform a dose-response experiment to determine the optimal concentration of GNE-4997 for your specific application and primary T-cell donor.

Experimental Protocols

Preparation of GNE-4997 Stock Solution

• Reconstitute: Dissolve the lyophilized GNE-4997 powder in sterile DMSO to create a high-concentration stock solution (e.g., 10 mM).

• Aliquot: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Storage: Store the aliquots at -20°C.

Primary T-Cell Isolation and Culture

Primary human T-cells can be isolated from peripheral blood mononuclear cells (PBMCs) using standard methods such as Ficoll-Paque density gradient centrifugation followed by magnetic-activated cell sorting (MACS) or fluorescence-activated cell sorting (FACS) for specific T-cell subsets (e.g., CD3+, CD4+, CD8+).

Isolated T-cells should be cultured in complete RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, 100 µg/mL streptomycin, and appropriate cytokines for T-cell survival and activation (e.g., IL-2).

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. immune-system-research.com [immune-system-research.com]
• 4. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Differential sensitivity of Jurkat and primary T cells to caspase-independent cell death triggered upon Fas stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ashpublications.org [ashpublications.org]
• 8. Targeting Interleukin-2-Inducible T-cell Kinase (ITK) in T-Cell Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Selective Itk inhibitors block T-cell activation and murine lung inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

GNE-4997 In Vivo Study Design and Dosage: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the available information regarding the in vivo study design and dosage of GNE-4997, a potent and selective inhibitor of Interleukin-2-inducible T-cell kinase (ITK).[1][2] While comprehensive proprietary data from in-depth studies remains within the primary research articles, this guide synthesizes publicly available information to support further research and development.

Introduction to GNE-4997

GNE-4997 is a small molecule inhibitor targeting ITK, a crucial kinase in the T-cell receptor (TCR) signaling pathway.[1] By inhibiting ITK, GNE-4997 effectively modulates T-cell activation and the subsequent release of pro-inflammatory cytokines. This mechanism of action suggests its potential therapeutic application in T-cell mediated inflammatory diseases. GNE-4997 has demonstrated high potency with a Ki of 0.09 nM for ITK.[1]

In Vivo Study Design and Methodology

Based on published research, in vivo studies with GNE-4997 have been conducted in mouse models to assess its pharmacodynamic effects, specifically its ability to reduce the production of key cytokines, IL-2 and IL-13. The primary route of administration in these studies was oral (p.o.) and intraperitoneal (i.p.).

Generalized Protocol for In Vivo Efficacy Testing in Mice

The following protocol is a generalized representation based on common methodologies for evaluating inhibitors of T-cell activation in vivo. Specific parameters for GNE-4997 would be detailed in the primary publication by Burch et al. in the Journal of Medicinal Chemistry (2015).

Objective: To evaluate the in vivo efficacy of GNE-4997 in a mouse model of T-cell activation by measuring the inhibition of cytokine production.

Animal Model:

• Species: Mouse (e.g., C57BL/6 or BALB/c strains)

• Age: 8-12 weeks

• Sex: Female or male, consistent across study groups

Experimental Groups:

• Group 1: Vehicle control (e.g., formulated solution without GNE-4997)

• Group 2: GNE-4997 (Low Dose)

• Group 3: GNE-4997 (High Dose)

• Group 4: Positive control (optional, e.g., a known immunosuppressant like Dexamethasone)

Materials:

• GNE-4997

• Vehicle for formulation (e.g., 0.5% methylcellulose with 0.2% Tween 80 in sterile water)

• T-cell stimulus (e.g., anti-CD3 monoclonal antibody, clone 145-2C11)

• Anesthesia

• Blood collection supplies

• ELISA kits for mouse IL-2 and IL-13

Procedure:

• Acclimatization: Acclimatize animals to laboratory conditions for at least one week prior to the experiment.

• Dosing:

  • Prepare fresh formulations of GNE-4997 and vehicle on the day of dosing.

  • Administer GNE-4997 or vehicle to the respective groups via the desired route (oral gavage or intraperitoneal injection). The volume administered should be based on the animal's body weight.

• T-Cell Stimulation:

  • At a predetermined time post-dosing (e.g., 1-2 hours), induce T-cell activation by administering an anti-CD3 monoclonal antibody intravenously. A typical dose is 5 µg per mouse.[3]

• Sample Collection:

  • At the peak time of cytokine release (e.g., 2-4 hours post-stimulation), collect blood samples from the animals via a suitable method (e.g., cardiac puncture under terminal anesthesia).

  • Process the blood to obtain plasma or serum and store at -80°C until analysis.

• Cytokine Analysis:

  • Quantify the concentrations of IL-2 and IL-13 in the plasma or serum samples using specific ELISA kits according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the mean cytokine levels for each treatment group.

  • Determine the percentage of inhibition of cytokine production by GNE-4997 compared to the vehicle control group.

  • Perform statistical analysis (e.g., ANOVA followed by a post-hoc test) to assess the significance of the observed effects.

Data Presentation

Quantitative data from the specific in vivo studies of GNE-4997, including pharmacokinetic parameters and dose-response relationships for cytokine inhibition, are not available in the public domain and would be contained within the full scientific publication. For illustrative purposes, the following tables are templates for how such data would be presented.

Table 1: Pharmacokinetic Parameters of GNE-4997 in Mice (Example)

Route of Administration	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (ng*h/mL)	Half-life (h)
Oral (p.o.)	Data not available	Data not available	Data not available	Data not available	Data not available
Intraperitoneal (i.p.)	Data not available	Data not available	Data not available	Data not available	Data not available

Table 2: In Vivo Pharmacodynamic Effect of GNE-4997 on Cytokine Production in Mice (Example)

Treatment Group	Dose (mg/kg)	Route	IL-2 Inhibition (%)	IL-13 Inhibition (%)
Vehicle Control	-	p.o.	0	0
GNE-4997	Data not available	p.o.	Data not available	Data not available
GNE-4997	Data not available	p.o.	Data not available	Data not available
Vehicle Control	-	i.p.	0	0
GNE-4997	Data not available	i.p.	Data not available	Data not available
GNE-4997	Data not available	i.p.	Data not available	Data not available

Visualizations

ITK Signaling Pathway and Point of Inhibition by GNE-4997

The following diagram illustrates the simplified T-cell receptor signaling cascade and highlights the central role of ITK, which is the target of GNE-4997.

References

• 1. Pharmacokinetic Characterization and Bioavailability Barrier for the Key Active Components of Botanical Drug Antitumor B (ATB) in Mice for Chemoprevention of Oral Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Immunological analysis of the murine anti‐CD3‐induced cytokine release syndrome model and therapeutic efficacy of anti‐cytokine antibodies - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Jurkat Cell Stimulation Protocol with GNE-4997 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Jurkat cells, an immortalized human T lymphocyte cell line, are a cornerstone model for studying T-cell signaling and activation. The T-cell receptor (TCR) signaling cascade is a complex network of kinases, phosphatases, and adapter proteins that ultimately leads to T-cell proliferation, cytokine production, and effector functions. A key component of this pathway is the Interleukin-2 Inducible T-cell Kinase (ITK), a member of the Tec family of non-receptor tyrosine kinases. Upon TCR engagement, ITK is activated and subsequently phosphorylates and activates Phospholipase C-gamma 1 (PLC-γ1). Activated PLC-γ1 generates the second messengers diacylglycerol (DAG) and inositol trisphosphate (IP3), leading to the activation of downstream transcription factors such as NF-κB and NFAT, which are critical for the production of cytokines like Interleukin-2 (IL-2).

GNE-4997 is a potent and selective inhibitor of ITK with a reported Ki of 0.09 nM.[1][2] It has been shown to inhibit the phosphorylation of PLC-γ1 in stimulated Jurkat cells with an IC50 of 4 nM.[2] This application note provides a detailed protocol for the stimulation of Jurkat cells and subsequent treatment with GNE-4997 to assess its inhibitory effects on T-cell activation. The protocols herein cover cell culture, stimulation, assessment of cell viability, quantification of IL-2 production, and analysis of protein phosphorylation.

Data Presentation

The following tables summarize the expected quantitative data from experiments using GNE-4997 in stimulated Jurkat cells. The data is illustrative and based on the known potency of GNE-4997. Actual results may vary depending on experimental conditions.

Table 1: Dose-Dependent Effect of GNE-4997 on IL-2 Production in Stimulated Jurkat Cells

GNE-4997 Concentration (nM)	IL-2 Concentration (pg/mL) (Mean ± SD)	% Inhibition
0 (Vehicle Control)	1250 ± 85	0
0.1	1180 ± 70	5.6
1	875 ± 62	30
4	630 ± 45	49.6
10	312 ± 30	75
100	55 ± 15	95.6
1000	15 ± 8	98.8

Table 2: Cytotoxicity of GNE-4997 on Jurkat Cells

GNE-4997 Concentration (nM)	Cell Viability (%) (Mean ± SD)
0 (Vehicle Control)	100 ± 4.5
1	99.5 ± 3.8
10	98.9 ± 5.1
100	97.2 ± 4.2
1000	95.8 ± 6.0
10000	88.4 ± 7.3

Signaling Pathway

Caption: ITK signaling pathway and the inhibitory action of GNE-4997.

Experimental Workflow

Caption: Workflow for GNE-4997 treatment and analysis in Jurkat cells.

Experimental Protocols

Jurkat Cell Culture

• Materials:

  • Jurkat, Clone E6-1 (ATCC TIB-152)

  • RPMI 1640 medium with L-glutamine

  • Fetal Bovine Serum (FBS), heat-inactivated

  • Penicillin-Streptomycin solution (100X)

  • Sterile culture flasks (T-25 or T-75)

  • Humidified incubator (37°C, 5% CO2)

• Protocol:

  • Prepare complete growth medium: RPMI 1640 supplemented with 10% FBS and 1X Penicillin-Streptomycin.

  • Maintain Jurkat cells in suspension culture at a density between 1 x 10^5 and 1 x 10^6 cells/mL.

  • For subculturing, split the culture every 2-3 days. Centrifuge the cells at 150-200 x g for 5-7 minutes, discard the supernatant, and resuspend the cell pellet in fresh, pre-warmed complete growth medium to the desired density.

Jurkat Cell Stimulation with GNE-4997 Treatment

• Materials:

  • Jurkat cells in complete growth medium

  • GNE-4997 (stock solution in DMSO)

  • Anti-human CD3 antibody (clone OKT3)

  • Anti-human CD28 antibody (clone CD28.2)

  • Phorbol 12-myristate 13-acetate (PMA)

  • Ionomycin

  • Sterile 96-well or 24-well plates

  • Serum-free RPMI 1640 medium

• Protocol:

  • Harvest Jurkat cells and resuspend them in fresh complete growth medium at a concentration of 1 x 10^6 cells/mL.

  • Seed the cells into the appropriate culture plates (e.g., 1 x 10^5 cells/well in a 96-well plate).

  • Prepare serial dilutions of GNE-4997 in serum-free RPMI 1640. Add the desired final concentrations of GNE-4997 or vehicle (DMSO) to the cells.

  • Pre-incubate the cells with GNE-4997 for 1 hour at 37°C in a 5% CO2 incubator.

  • Prepare the stimulation cocktail:

    • For antibody stimulation: Use anti-CD3 (1 µg/mL) and anti-CD28 (1 µg/mL).

    • For chemical stimulation: Use PMA (50 ng/mL) and Ionomycin (1 µg/mL).

  • Add the stimulation cocktail to the wells.

  • Incubate the plates for the desired time period based on the downstream assay:

    • For Western Blotting: 2-10 minutes. Tyrosine phosphorylation of PLC-γ1 is rapid and transient, peaking within the first few minutes of stimulation.

    • For IL-2 ELISA: 18-24 hours.

Cell Viability Assay (MTT Assay)

• Materials:

  • Treated and stimulated Jurkat cells in a 96-well plate

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

  • Microplate reader

• Protocol:

  • Following the 24-hour stimulation period, add 10 µL of MTT solution to each well.

  • Incubate the plate for 4 hours at 37°C.

  • Add 100 µL of solubilization solution to each well.

  • Incubate the plate overnight at 37°C in a humidified incubator to ensure complete solubilization of the formazan crystals.

  • Mix each sample by gentle pipetting.

  • Read the absorbance at 570 nm using a microplate reader.

IL-2 Quantification (ELISA)

• Materials:

  • Supernatants from treated and stimulated Jurkat cells

  • Human IL-2 ELISA kit

  • Microplate reader

• Protocol:

  • After the 18-24 hour stimulation period, centrifuge the plates at 200 x g for 5 minutes.

  • Carefully collect the supernatant from each well without disturbing the cell pellet.

  • Perform the IL-2 ELISA according to the manufacturer's instructions.

  • Briefly, add standards and samples to the antibody-coated plate, followed by the addition of detection antibody and substrate.

  • Measure the absorbance at 450 nm and calculate the IL-2 concentration based on the standard curve.

Western Blot for Phosphorylated PLC-γ1

• Materials:

  • Treated and stimulated Jurkat cells

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • Nitrocellulose or PVDF membranes

  • Primary antibodies: anti-phospho-PLC-γ1 (Tyr783), anti-total PLC-γ1, anti-β-actin

  • HRP-conjugated secondary antibody

  • ECL substrate

• Protocol:

  • After the short stimulation period (2-10 minutes), immediately place the plate on ice and aspirate the medium.

  • Wash the cells once with ice-cold PBS.

  • Lyse the cells by adding ice-cold lysis buffer to each well. Incubate on ice for 20 minutes.

  • Scrape the cells and transfer the lysate to microcentrifuge tubes. Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

  • Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a nitrocellulose or PVDF membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-PLC-γ1) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and visualize the bands using an ECL substrate and an imaging system.

  • Strip the membrane and re-probe for total PLC-γ1 and a loading control like β-actin to ensure equal protein loading.

Logical Relationship Diagram

Caption: Logical flow of the experimental design.

References

• 1. CD3 stimulation causes phosphorylation of phospholipase C-gamma 1 on serine and tyrosine residues in a human T-cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. immune-system-research.com [immune-system-research.com]

Technical Notes & Optimization

Improving the aqueous solubility of GNE-4997

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and scientists working with GNE-4997, a potent and selective inhibitor of Interleukin-2-inducible T-cell kinase (ITK). The primary focus of this guide is to address challenges related to the compound's low aqueous solubility.

Frequently Asked Questions (FAQs)

Q1: What is GNE-4997?

A1: GNE-4997 is a potent and selective inhibitor of Interleukin-2-inducible T-cell kinase (ITK) with a Ki of 0.09 nM.[1][2][3] It belongs to the tetrahydroindazole class of compounds.[4] ITK is a key enzyme in the T-cell receptor (TCR) signaling pathway, playing a crucial role in T-cell activation and differentiation.[4]

Q2: What is the primary mechanism of action of GNE-4997?

A2: GNE-4997 functions by inhibiting the kinase activity of ITK. This, in turn, prevents the phosphorylation of downstream targets such as phospholipase C-gamma 1 (PLCγ1), a critical step in the T-cell receptor signaling cascade that leads to T-cell activation.[1][4]

Q3: In what solvent is GNE-4997 soluble?

A3: GNE-4997 is soluble in dimethyl sulfoxide (DMSO).[5][6] One supplier suggests a solubility of 10 mM in DMSO.[5] It is considered to be poorly soluble in water.

Q4: How should GNE-4997 be stored?

A4: For long-term storage, it is recommended to store GNE-4997 as a solid at -20°C. If stored in solution (e.g., in DMSO), it should also be kept at -20°C. To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution.[2]

Troubleshooting Guide: Improving the Aqueous Solubility of GNE-4997

Researchers may encounter difficulties in achieving the desired aqueous concentrations of GNE-4997 for their in vitro and in vivo experiments. The following are general strategies that can be employed to improve the solubility of poorly water-soluble compounds like GNE-4997. These methods may require optimization for this specific molecule.

Method 1: Use of Co-solvents

The addition of a water-miscible organic solvent, or co-solvent, can increase the solubility of a hydrophobic compound by reducing the polarity of the aqueous medium.

Experimental Protocol:

• Prepare a high-concentration stock solution of GNE-4997 in a suitable organic solvent (e.g., DMSO, ethanol).

• To your aqueous buffer or media, add the co-solvent of choice (e.g., ethanol, polyethylene glycol 300/400) to a final concentration that is well-tolerated by your experimental system (typically starting from 1-10% v/v).

• Spike the GNE-4997 stock solution into the aqueous solution containing the co-solvent while vortexing to ensure rapid mixing and prevent precipitation.

• Visually inspect for any signs of precipitation. It is also recommended to determine the concentration of the final solution analytically (e.g., by HPLC-UV).

Table 1: Common Co-solvents for Improving Aqueous Solubility

Co-solvent	Typical Starting Concentration	Considerations
Dimethyl sulfoxide (DMSO)	< 1% (v/v)	Can have biological effects at higher concentrations.
Ethanol	1-10% (v/v)	Can affect cell viability at higher concentrations.
Polyethylene Glycol (PEG 300/400)	5-20% (v/v)	Generally well-tolerated in many biological systems.
Propylene Glycol	5-20% (v/v)	Similar to PEG, often used in formulations.

Method 2: pH Adjustment

The solubility of ionizable compounds can be significantly influenced by the pH of the solution. For a compound with a basic functional group, lowering the pH can increase its solubility. Conversely, for an acidic compound, increasing the pH can improve solubility. The structure of GNE-4997 contains basic nitrogen atoms, suggesting that its solubility may be enhanced in acidic conditions.

Experimental Protocol:

• Determine the pKa of GNE-4997 (if not known, this can be predicted using cheminformatics tools).

• Prepare a series of buffers with pH values ranging from below to above the predicted pKa.

• Add GNE-4997 to each buffer and determine the solubility. This can be done by adding an excess of the compound, equilibrating the suspension (e.g., by shaking for 24-48 hours), filtering, and then measuring the concentration of the dissolved compound in the filtrate.

• Select a pH that provides the desired solubility and is compatible with your experimental system.

Method 3: Use of Surfactants

Surfactants are amphiphilic molecules that can form micelles in aqueous solutions. These micelles have a hydrophobic core that can encapsulate poorly soluble compounds, thereby increasing their apparent solubility.

Experimental Protocol:

• Select a biocompatible surfactant.

• Prepare your aqueous buffer or media containing the surfactant at a concentration above its critical micelle concentration (CMC).

• Add GNE-4997 to the surfactant-containing solution and determine the solubility as described in the pH adjustment protocol.

Table 2: Common Surfactants for Solubility Enhancement

Surfactant	Type	Typical Concentration
Polysorbate 80 (Tween® 80)	Non-ionic	0.1 - 2% (w/v)
Polysorbate 20 (Tween® 20)	Non-ionic	0.1 - 2% (w/v)
Cremophor® EL	Non-ionic	0.1 - 5% (w/v)
Solutol® HS 15	Non-ionic	0.1 - 5% (w/v)

Method 4: Complexation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can form inclusion complexes with poorly soluble molecules, effectively shielding the hydrophobic compound from the aqueous environment and increasing its solubility.

Experimental Protocol:

• Select a suitable cyclodextrin. Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD) are commonly used due to their higher solubility and safety profiles.

• Prepare a phase solubility diagram by adding a constant excess amount of GNE-4997 to aqueous solutions with increasing concentrations of the cyclodextrin.

• After equilibration, filter the suspensions and measure the concentration of dissolved GNE-4997.

• Plot the concentration of GNE-4997 against the cyclodextrin concentration to determine the stoichiometry of the complex and the enhancement in solubility.

Visualizations

ITK Signaling Pathway

The following diagram illustrates the central role of Interleukin-2-inducible T-cell kinase (ITK) in the T-cell receptor (TCR) signaling cascade, which is inhibited by GNE-4997.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. adooq.com [adooq.com]
• 3. GNE-4997 | ITK inhibitor | Probechem Biochemicals [probechem.com]
• 4. GNE-4997 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 5. GNE-4997 - Immunomart [immunomart.org]
• 6. medkoo.com [medkoo.com]

Optimizing GNE-4997 incubation time for maximal inhibition

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in optimizing the use of GNE-4997, a potent and selective inhibitor of Interleukin-2-inducible T-cell kinase (ITK).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of GNE-4997?

GNE-4997 is a highly selective and potent inhibitor of Interleukin-2-inducible T-cell kinase (ITK), with a Ki of 0.09 nM.[1][2][3] ITK is a critical enzyme in the T-cell receptor (TCR) signaling pathway.[4][5] By inhibiting ITK, GNE-4997 blocks the phosphorylation of downstream targets like PLC-γ1, which is essential for T-cell activation, proliferation, and cytokine release.[1][4] GNE-4997 has been shown to inhibit the phosphorylation of PLC-γ in Jurkat cells stimulated by T-cell receptors with an IC50 of 4 nM.[1][4]

Q2: What is the primary signaling pathway inhibited by GNE-4997?

GNE-4997 primarily inhibits the T-cell receptor (TCR) signaling pathway. Upon TCR engagement, a signaling cascade is initiated that leads to the activation of ITK. Activated ITK then phosphorylates and activates Phospholipase C-gamma 1 (PLCγ1), a key step for downstream signaling events, including calcium mobilization and activation of transcription factors that drive T-cell responses.[4][5]

Q3: How do I determine the optimal incubation time for GNE-4997 in my cell-based assay?

The optimal incubation time for maximal inhibition by GNE-4997 can vary depending on the cell type, the specific assay, and the experimental conditions. A time-course experiment is recommended to determine the ideal incubation period. This typically involves treating your cells with a fixed concentration of GNE-4997 and measuring the inhibitory effect at various time points.

Q4: I am not observing the expected level of inhibition. What are the possible reasons?

Several factors could contribute to lower-than-expected inhibition:

• Suboptimal Incubation Time: The incubation time may be too short for GNE-4997 to achieve maximal target engagement. Conversely, very long incubation times might lead to compound degradation or cellular compensatory mechanisms.

• Cellular Health and Density: Ensure that the cells are healthy and seeded at an appropriate density. Stressed or overly confluent cells may exhibit altered signaling responses.

• Compound Stability and Storage: Verify that the GNE-4997 stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles.

• Assay Variability: High background or variability in your assay can mask the inhibitory effect. Ensure your assay is optimized and includes appropriate positive and negative controls.

Troubleshooting Guide: Optimizing GNE-4997 Incubation Time

This guide provides a structured approach to determining the optimal incubation time for GNE-4997 to achieve maximal inhibition in your experiments.

Experimental Protocol: Time-Course for Optimal Inhibition

This protocol outlines a general procedure to determine the optimal incubation time of GNE-4997 for inhibiting ITK activity in a cell-based assay.

Objective: To determine the incubation time at which GNE-4997 exhibits its maximal inhibitory effect on a specific cellular endpoint (e.g., inhibition of PLCγ1 phosphorylation or cytokine production).

Materials:

• GNE-4997

• Cell line expressing ITK (e.g., Jurkat cells)

• Cell culture medium and supplements

• Stimulating agent (e.g., anti-CD3/CD28 antibodies)

• Assay-specific reagents (e.g., lysis buffer, antibodies for Western blot or ELISA)

• Multi-well plates

Procedure:

• Cell Seeding: Seed your cells at a predetermined optimal density in multi-well plates and allow them to adhere or recover overnight.

• Compound Preparation: Prepare a working solution of GNE-4997 at a concentration known to be effective (e.g., 5-10 times the IC50).

• Time-Course Treatment:

  • Add the GNE-4997 working solution to the cells at different time points (e.g., 0.5, 1, 2, 4, 8, and 24 hours) before stimulation.

  • Include a vehicle control (e.g., DMSO) for each time point.

• Cell Stimulation: After the respective incubation times with GNE-4997, stimulate the cells with an appropriate agonist (e.g., anti-CD3/CD28) for a fixed, short duration (e.g., 10-15 minutes for phosphorylation events).

• Endpoint Measurement: Lyse the cells and measure the desired downstream endpoint. This could be the level of phosphorylated PLCγ1 (pPLCγ1) by Western blot or a functional output like IL-2 secretion by ELISA.

• Data Analysis: Quantify the results and plot the percentage of inhibition against the incubation time to identify the time point of maximal inhibition.

Data Presentation: Hypothetical Time-Course Inhibition Data

The following table summarizes hypothetical data from a time-course experiment to determine the optimal incubation time for GNE-4997. In this example, the inhibition of pPLCγ1 was measured in Jurkat cells treated with 20 nM GNE-4997.

Incubation Time (hours)	% Inhibition of pPLCγ1 (Mean ± SD)
0.5	35.2 ± 4.1
1	68.5 ± 5.3
2	85.1 ± 3.8
4	92.3 ± 2.5
8	91.5 ± 3.1
24	88.7 ± 4.6

This is hypothetical data for illustrative purposes.

Based on this hypothetical data, the optimal incubation time for GNE-4997 to achieve maximal inhibition of pPLCγ1 is approximately 4 hours.

Visualizations

Signaling Pathway of GNE-4997 Inhibition

Caption: GNE-4997 inhibits the TCR signaling pathway by targeting ITK.

Experimental Workflow for Optimizing Incubation Time

Caption: Workflow for determining the optimal GNE-4997 incubation time.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GNE-4997 | ITK inhibitor | Probechem Biochemicals [probechem.com]
• 3. GNE-4997 - Ace Therapeutics [acetherapeutics.com]
• 4. immune-system-research.com [immune-system-research.com]
• 5. Role of the IL-2 inducible tyrosine kinase ITK and its inhibitors in disease pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing GNE-4997 off-target effects in kinase assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing GNE-4997, a potent and selective inhibitor of Interleukin-2-inducible T-cell Kinase (ITK), in kinase assays.

Frequently Asked Questions (FAQs)

Q1: What is GNE-4997 and what is its primary target?

GNE-4997 is a highly potent and selective small molecule inhibitor of Interleukin-2-inducible T-cell Kinase (ITK), a member of the Tec family of non-receptor tyrosine kinases.[1][2] It has a Ki (inhibition constant) of 0.09 nM against ITK.[2][3][4] ITK is a crucial component of the T-cell receptor (TCR) signaling pathway, playing a key role in T-cell activation, proliferation, and differentiation.[1][5]

Q2: What is the mechanism of action of GNE-4997?

GNE-4997 functions as an ATP-competitive inhibitor of ITK. X-ray crystallography studies show that the pyrazole ring of GNE-4997 anchors the molecule into the hinge region of the ITK kinase domain through hydrogen bonds with Met438 and Glu436.[6] By binding to the ATP pocket, it prevents the phosphorylation of downstream substrates, such as phospholipase C-gamma 1 (PLC-γ1).[1][2]

Q3: How can I assess the cellular activity of GNE-4997?

A common method to assess the cellular activity of GNE-4997 is to measure the inhibition of PLC-γ phosphorylation in a relevant cell line, such as Jurkat T-cells, following T-cell receptor stimulation. GNE-4997 has been shown to inhibit PLC-γ phosphorylation in Jurkat cells with an IC50 of 4 nM.[1][2][4][7][8] This can be quantified using techniques like western blotting with a phospho-specific antibody.

Q4: What are the known off-target effects of GNE-4997?

While GNE-4997 is designed for high selectivity to reduce cytotoxicity, like most kinase inhibitors, it may exhibit some off-target activity at higher concentrations.[2] Due to the proprietary nature of preclinical data, a comprehensive public kinase panel screen for GNE-4997 is not available. However, a predecessor compound, GNE-9822, showed inhibition of over 70% for only six out of 286 kinases tested at a 0.1 µM concentration, suggesting a high degree of selectivity within its chemical series. Researchers should perform their own selectivity profiling to identify potential off-targets relevant to their experimental system.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
High background signal in biochemical kinase assay	1. Non-specific binding of reagents: The inhibitor or detection reagents may bind non-specifically to the plate or other assay components. 2. Autophosphorylation of the kinase: The kinase may have high basal activity. 3. Contaminated reagents: ATP, buffer, or enzyme preparations may be contaminated.	1. Include control wells without enzyme to determine background signal. Use plates with low-binding surfaces. Optimize blocking steps if applicable. 2. Reduce the kinase concentration or the incubation time. 3. Use fresh, high-purity reagents. Filter-sterilize buffers.
Variability between replicate wells	1. Pipetting errors: Inaccurate or inconsistent pipetting, especially of small volumes. 2. Incomplete mixing: Reagents not uniformly mixed in the wells. 3. Edge effects: Evaporation from wells on the outer edges of the plate.	1. Use calibrated pipettes and proper pipetting techniques. For dose-response curves, prepare serial dilutions carefully. 2. Ensure thorough but gentle mixing after each reagent addition. 3. Avoid using the outer wells of the plate or fill them with buffer/media to create a humidity barrier.
No or low inhibition observed at expected concentrations	1. Inactive inhibitor: GNE-4997 may have degraded due to improper storage or handling. 2. High ATP concentration: If the assay uses a high ATP concentration, a higher concentration of the ATP-competitive inhibitor GNE-4997 will be needed to see an effect. 3. Inactive kinase enzyme: The ITK enzyme may have lost activity.	1. Prepare fresh stock solutions of GNE-4997 in a suitable solvent like DMSO. Store aliquots at -20°C or -80°C and avoid repeated freeze-thaw cycles. 2. Determine the Km of ATP for your specific assay conditions and consider using an ATP concentration at or below the Km to increase inhibitor potency. 3. Test the enzyme activity with a known potent, broad-spectrum kinase inhibitor like staurosporine as a positive control.
Inconsistent results in cellular assays	1. Cell health and passage number: Cells may be unhealthy, stressed, or have a high passage number, leading to altered signaling responses. 2. Inconsistent stimulation: The method of T-cell receptor stimulation may not be uniform across experiments. 3. Inhibitor solubility and stability in media: GNE-4997 may precipitate or degrade in the cell culture media.	1. Use cells with a low passage number and ensure they are in the logarithmic growth phase. Monitor cell viability throughout the experiment. 2. Standardize the stimulation protocol, including the concentration of antibodies or ligands and the incubation time. 3. Visually inspect for precipitation after adding GNE-4997 to the media. Prepare fresh dilutions for each experiment.

Data Presentation

Due to the lack of publicly available kinome scan data for GNE-4997, the following table presents a representative selectivity profile for a highly selective ITK inhibitor. This data is for illustrative purposes and should not be considered as the actual experimental results for GNE-4997.

Table 1: Illustrative Kinase Selectivity Profile of a GNE-4997 Analog

Kinase Target	% Inhibition at 1 µM	IC50 (nM)	Kinase Family
ITK	99%	0.5	Tec
RLK (TXK)	85%	25	Tec
BTK	60%	150	Tec
TEC	55%	200	Tec
LCK	40%	>500	Src
FYN	35%	>1000	Src
EGFR	<10%	>10000	RTK
AURKA	<5%	>10000	Aurora
CDK2	<5%	>10000	CDK

Experimental Protocols

Protocol 1: In Vitro ITK Biochemical Kinase Assay (ADP-Glo™ Format)

This protocol is for determining the in vitro potency of GNE-4997 against the ITK enzyme.

Materials:

• Recombinant human ITK enzyme

• Poly (Glu, Tyr) 4:1 peptide substrate

• GNE-4997

• ATP

• Kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 50 µM DTT)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well assay plates

Procedure:

• Prepare serial dilutions of GNE-4997 in kinase buffer with 1% DMSO.

• Add 1 µL of the GNE-4997 dilutions to the wells of the 384-well plate. Include DMSO-only wells as a no-inhibitor control.

• Add 2 µL of a solution containing the ITK enzyme and the peptide substrate to each well.

• Initiate the kinase reaction by adding 2 µL of ATP solution to each well. The final ATP concentration should ideally be at or near the Km for ITK.

• Incubate the plate at room temperature for 60 minutes.

• Stop the kinase reaction and measure the amount of ADP produced by following the manufacturer's instructions for the ADP-Glo™ Assay Kit. This typically involves:

  • Adding 5 µL of ADP-Glo™ Reagent and incubating for 40 minutes.

  • Adding 10 µL of Kinase Detection Reagent and incubating for 30 minutes.

• Read the luminescence on a plate reader.

• Calculate the % inhibition for each GNE-4997 concentration and determine the IC50 value by fitting the data to a four-parameter logistic curve.

Protocol 2: Cellular Assay for PLC-γ1 Phosphorylation in Jurkat Cells

This protocol assesses the ability of GNE-4997 to inhibit TCR-induced signaling in a cellular context.

Materials:

• Jurkat T-cells

• RPMI-1640 medium with 10% FBS

• GNE-4997

• Anti-CD3 antibody (e.g., OKT3) and anti-CD28 antibody for stimulation

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Primary antibodies: Rabbit anti-phospho-PLC-γ1 (Tyr783) and Mouse anti-total-PLC-γ1

• HRP-conjugated secondary antibodies

• ECL western blotting substrate

Procedure:

• Culture Jurkat cells to a density of approximately 1-2 x 10⁶ cells/mL.

• Pre-treat the cells with various concentrations of GNE-4997 or DMSO (vehicle control) for 1-2 hours at 37°C.

• Stimulate the T-cell receptor by adding anti-CD3 (e.g., 2 µg/mL) and anti-CD28 (e.g., 2 µg/mL) antibodies for 5-10 minutes at 37°C. Include an unstimulated control.

• Pellet the cells by centrifugation and wash once with ice-cold PBS.

• Lyse the cells in ice-cold lysis buffer containing protease and phosphatase inhibitors.

• Clarify the lysates by centrifugation and determine the protein concentration of the supernatant.

• Denature equal amounts of protein from each sample by boiling in SDS-PAGE sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-PLC-γ1 overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an ECL substrate and an imaging system.

• To normalize for protein loading, strip the membrane and re-probe with an antibody against total PLC-γ1.

Visualizations

Caption: ITK signaling pathway and the inhibitory action of GNE-4997.

Caption: General workflows for biochemical and cellular assays with GNE-4997.

Caption: A logical flow for troubleshooting inconsistent kinase assay results.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. GNE-4997 | ITK inhibitor | Probechem Biochemicals [probechem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. promega.com [promega.com]
• 6. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. medchemexpress.com [medchemexpress.com]

GNE-4997 Cytotoxicity Assessment: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with essential information and troubleshooting guidance for assessing the cytotoxicity of GNE-4997 in various cell lines. GNE-4997 is a potent and selective inhibitor of Interleukin-2-inducible T-cell kinase (ITK), a key enzyme in T-cell signaling.[1][2] Its design incorporates elements aimed at reducing off-target antiproliferative effects and cytotoxicity.[1][2]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of GNE-4997?

A1: GNE-4997 is a potent and selective inhibitor of Interleukin-2-inducible T-cell kinase (ITK) with a Ki of 0.09 nM.[1] ITK is a crucial component of the T-cell receptor (TCR) signaling pathway. By inhibiting ITK, GNE-4997 blocks downstream signaling events, such as the phosphorylation of phospholipase C-gamma1 (PLC-γ1), which ultimately modulates T-cell activation and proliferation.[1][2]

Q2: In which cell lines has GNE-4997 been tested?

Q3: What is the expected cytotoxic profile of GNE-4997?

A3: GNE-4997 was specifically designed to have reduced cytotoxicity by minimizing off-target antiproliferative effects.[1][2] This suggests that it is expected to have a more favorable safety profile compared to less selective kinase inhibitors. However, direct cytotoxic effects should still be empirically determined in the cell lines relevant to your research.

Q4: What are common methods to assess the cytotoxicity of GNE-4997?

A4: Standard colorimetric assays such as MTT and LDH assays are commonly used to assess cell viability and cytotoxicity. The MTT assay measures the metabolic activity of viable cells, while the LDH assay quantifies the release of lactate dehydrogenase from damaged cells.

Q5: How can I troubleshoot unexpected results in my cytotoxicity assay?

A5: Refer to the troubleshooting guide below for common issues and solutions encountered during cytotoxicity assessment of kinase inhibitors like GNE-4997.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
High background in LDH assay	Serum in the culture medium contains LDH.	Use heat-inactivated serum or a serum-free medium for the assay period. Include a "medium only" background control.
Low signal or poor dynamic range in MTT assay	Suboptimal cell number or incubation time.	Optimize cell seeding density and incubation time with the MTT reagent. Ensure complete solubilization of formazan crystals.
Inconsistent results between experiments	Variation in cell passage number, confluency, or reagent preparation.	Use cells within a consistent passage number range. Seed cells at a consistent density. Prepare fresh reagents for each experiment.
GNE-4997 precipitates in culture medium	Poor solubility of the compound at the tested concentrations.	Prepare a higher concentration stock solution in a suitable solvent (e.g., DMSO) and then dilute to the final concentration in the culture medium. Ensure the final solvent concentration is non-toxic to the cells (typically <0.5%).
No observed cytotoxicity at expected concentrations	The cell line may not be sensitive to ITK inhibition, or the compound may have low cytotoxicity as intended.	Confirm ITK expression in your cell line. Include a positive control known to induce cytotoxicity in your cell line. Consider testing in a relevant T-cell line like Jurkat.

Quantitative Data Summary

Direct comparative cytotoxicity data (IC50 values for cell death) for GNE-4997 across multiple cell lines is limited in publicly available literature. However, to provide context, the following table summarizes the available inhibitory data for GNE-4997 and the effects of another ITK inhibitor, BMS-509744.

Compound	Cell Line	Assay	Endpoint	IC50 / Effect
GNE-4997	Jurkat	PLC-γ phosphorylation	Inhibition of TCR-stimulated phosphorylation	4 nM[1][2]
BMS-509744	Jurkat, Hut-78, H9	Apoptosis Assay	Induction of apoptosis	Concentration-dependent increase
BMS-509744	Jurkat, Hut-78, H9	Cell Cycle Analysis	G2/M phase arrest	Concentration-dependent increase

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This protocol is a standard method for assessing cell viability based on the metabolic activity of the cells.

Materials:

• GNE-4997 stock solution (e.g., in DMSO)

• Target cell lines in culture

• 96-well cell culture plates

• Complete culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density in 100 µL of complete culture medium per well. Incubate for 24 hours to allow for cell attachment and recovery.

• Compound Treatment: Prepare serial dilutions of GNE-4997 in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include vehicle-only controls (e.g., medium with the same concentration of DMSO used for the highest GNE-4997 concentration).

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize MTT into insoluble formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the viability against the log of the compound concentration to determine the IC50 value.

LDH (Lactate Dehydrogenase) Cytotoxicity Assay

This protocol measures the release of LDH from damaged cells into the culture supernatant.

Materials:

• GNE-4997 stock solution

• Target cell lines in culture

• 96-well cell culture plates

• Complete culture medium (preferably with low serum or heat-inactivated serum)

• LDH assay kit (containing substrate, cofactor, and dye)

• Lysis buffer (provided with the kit for maximum LDH release control)

• Stop solution (provided with the kit)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include controls for spontaneous LDH release (vehicle-treated cells) and maximum LDH release (cells treated with lysis buffer).

• Incubation: Incubate the plate for the desired treatment period.

• Supernatant Collection: After incubation, centrifuge the plate at a low speed (e.g., 250 x g) for 5-10 minutes to pellet the cells.

• Assay Reaction: Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new 96-well plate. Add the LDH assay reaction mixture according to the kit manufacturer's instructions.

• Incubation and Stop Reaction: Incubate the plate at room temperature, protected from light, for the time specified in the kit protocol (usually up to 30 minutes). Add the stop solution.

• Absorbance Measurement: Measure the absorbance at the wavelength specified in the kit's protocol (commonly 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH release in treated wells to the spontaneous and maximum release controls.

Visualizations

Caption: ITK Signaling Pathway and the inhibitory action of GNE-4997.

Caption: General workflow for assessing the cytotoxicity of GNE-4997.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. immune-system-research.com [immune-system-research.com]

GNE-4997 Technical Support Center: Troubleshooting Resistance in Long-Term Experiments

Disclaimer: GNE-4997 is a selective Interleukin-2 Inducible T-cell Kinase (ITK) inhibitor.[1] As of late 2025, there is a lack of publicly available data on specific mechanisms of acquired resistance to GNE-4997 in long-term experimental settings. The following troubleshooting guide and frequently asked questions (FAQs) are based on established principles of resistance to tyrosine kinase inhibitors (TKIs) and the known signaling pathways involving ITK. This information is intended to provide general guidance and a framework for investigating potential resistance to GNE-4997.

Troubleshooting Guide: Reduced GNE-4997 Efficacy Over Time

Researchers observing a diminished response to GNE-4997 in their long-term cell culture or in vivo models can consult the following table for potential causes and recommended actions.

Observation	Potential Cause (Hypothesized)	Recommended Troubleshooting Steps
Gradual loss of sensitivity to GNE-4997	1. On-target resistance: Gatekeeper mutations in the ITK kinase domain altering the GNE-4997 binding site.2. Target overexpression: Increased expression of ITK, requiring higher concentrations of GNE-4997 for inhibition.	1. Sequence the ITK gene in resistant cells to identify potential mutations.2. Perform quantitative PCR (qPCR) or Western blot to compare ITK expression levels between sensitive and resistant cells.
Sudden loss of sensitivity to GNE-4997	1. Bypass pathway activation: Upregulation of parallel signaling pathways that circumvent the need for ITK signaling (e.g., activation of other Tec family kinases or alternative T-cell receptor signaling pathways).	1. Conduct phosphoproteomic analysis to identify hyperactivated signaling pathways in resistant cells.2. Use a panel of kinase inhibitors to probe for dependencies on alternative pathways.
Heterogeneous response within a cell population	1. Clonal selection: Emergence and expansion of a pre-existing subpopulation of cells with inherent resistance to GNE-4997.	1. Perform single-cell RNA sequencing to identify resistant subpopulations.2. Isolate and characterize clones with varying sensitivity to GNE-4997.
No initial response to GNE-4997 (Primary Resistance)	1. Pre-existing ITK mutations. 2. Functional redundancy: Other signaling molecules compensating for ITK inhibition from the outset.	1. Validate ITK expression and phosphorylation status at baseline.2. Profile the expression of other Tec family kinases (e.g., RLK, BTK).

Frequently Asked Questions (FAQs)

Q1: What are the most common theoretical mechanisms of acquired resistance to kinase inhibitors like GNE-4997?

A1: Based on extensive research on other tyrosine kinase inhibitors, acquired resistance typically falls into two main categories:

• On-target alterations: These are genetic changes in the target protein itself. For GNE-4997, this would involve mutations in the ITK gene that either directly prevent the drug from binding or lock the kinase in an active conformation.

• Bypass signaling: In this scenario, the cancer cells activate alternative signaling pathways to circumvent their dependency on the inhibited target. This could involve the upregulation of other kinases or signaling molecules that can perform similar functions to ITK.

Q2: My cells are showing reduced sensitivity to GNE-4997. How can I confirm if this is due to a mutation in ITK?

A2: To confirm an on-target mutation, you should perform sanger or next-generation sequencing of the ITK gene from your resistant cell lines and compare it to the sequence from the parental, sensitive cells. Pay close attention to the kinase domain, as this is where drug-binding and gatekeeper residues are located.

Q3: What is the role of the T-cell receptor (TCR) signaling pathway in potential resistance to GNE-4997?

A3: GNE-4997 inhibits ITK, a key kinase in the T-cell receptor (TCR) signaling pathway. Therefore, alterations in other components of the TCR pathway could theoretically contribute to resistance. For instance, upregulation of downstream signaling molecules like PLCγ1 or activation of parallel pathways that also contribute to T-cell activation might reduce the cell's reliance on ITK.

Q4: Are there any known combination therapies that could potentially overcome GNE-4997 resistance?

A4: While there is no specific data for GNE-4997, a common strategy to overcome resistance to targeted therapies is to use combination treatments. Based on general principles, potential combination strategies for an ITK inhibitor could include:

• Targeting bypass pathways: If a specific bypass pathway is identified, an inhibitor for a key component of that pathway could be used in combination with GNE-4997.

• Chemotherapeutic agents: In some contexts, ITK signaling has been implicated in chemoresistance. Combining GNE-4997 with standard chemotherapy might have a synergistic effect.

Experimental Protocols

Protocol 1: Assessment of ITK Kinase Activity in Resistant Cells

Objective: To determine if the enzymatic activity of ITK is restored in GNE-4997-resistant cells in the presence of the inhibitor.

Methodology:

• Cell Lysis: Lyse both sensitive and resistant cells with and without GNE-4997 treatment using a non-denaturing lysis buffer.

• Immunoprecipitation: Immunoprecipitate ITK from the cell lysates using an anti-ITK antibody conjugated to magnetic beads.

• Kinase Assay: Perform an in vitro kinase assay using the immunoprecipitated ITK, a generic kinase substrate (e.g., myelin basic protein), and radiolabeled ATP (γ-³²P-ATP).

• Detection: Measure the incorporation of the radiolabel into the substrate using autoradiography or a scintillation counter.

Protocol 2: Phospho-Proteomic Analysis to Identify Bypass Pathways

Objective: To identify upregulated signaling pathways in GNE-4997-resistant cells.

Methodology:

• Sample Preparation: Grow sensitive and resistant cells and treat with either DMSO (vehicle) or GNE-4997. Harvest and lyse the cells.

• Protein Digestion: Digest the protein lysates into peptides using trypsin.

• Phosphopeptide Enrichment: Enrich for phosphopeptides using titanium dioxide (TiO₂) or immobilized metal affinity chromatography (IMAC).

• LC-MS/MS Analysis: Analyze the enriched phosphopeptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Use bioinformatics software to identify and quantify changes in phosphopeptide abundance between the different conditions, followed by pathway analysis to identify activated signaling networks.

Visualizations

Caption: Simplified ITK Signaling Pathway and the inhibitory action of GNE-4997.

Caption: Experimental workflow for investigating GNE-4997 resistance.

References

• 1. immune-system-research.com [immune-system-research.com]

GNE-4997 quality control and purity analysis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for the quality control and purity analysis of GNE-4997, a potent and selective ITK inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for GNE-4997?

A1: For long-term storage, GNE-4997 solid powder should be stored at -20°C for up to two years. For short-term storage, it can be kept at 4°C for several weeks.[1][2] Stock solutions should be stored at -80°C and used within one month to maintain potency.[2] It is advisable to aliquot the solution to avoid multiple freeze-thaw cycles.[2]

Q2: What is the typical purity of commercially available GNE-4997?

A2: Commercially available GNE-4997 is typically supplied with a purity of >98% or >99%, as determined by High-Performance Liquid Chromatography (HPLC).[2][3] Always refer to the Certificate of Analysis (CoA) provided by the supplier for batch-specific purity information.

Q3: What are the potential impurities that could be present in a GNE-4997 sample?

A3: As with many synthetic small molecules, potential impurities in GNE-4997 can be categorized as follows:

• Organic Impurities: These can include starting materials, by-products from the synthesis, intermediates, and degradation products.[4][5]

• Inorganic Impurities: These may originate from reagents, catalysts, and heavy metals used during the manufacturing process.[4][5]

• Residual Solvents: Solvents used during the synthesis and purification steps may be present in trace amounts.[4]

Q4: How can I assess the identity and structure of GNE-4997?

A4: The identity and structure of GNE-4997 can be confirmed using a combination of analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H-NMR and ¹³C-NMR): To elucidate the chemical structure.

• Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups.

These techniques are standard for the characterization of pyrazole-based compounds.[6]

Troubleshooting Guides

HPLC Purity Analysis

Issue 1: Inconsistent Retention Times

• Possible Cause:

  • Fluctuations in mobile phase composition.

  • Column temperature variations.

  • Column degradation.

  • Inadequate column equilibration between injections.

• Troubleshooting Steps:

  • Ensure the mobile phase is well-mixed and degassed.

  • Use a column oven to maintain a constant temperature.

  • Flush the column with a strong solvent to remove potential contaminants.

  • Ensure sufficient equilibration time (at least 10 column volumes) when changing mobile phase composition.[7]

  • If the issue persists, consider replacing the column.

Issue 2: Poor Peak Shape (Tailing or Fronting)

• Possible Cause:

  • Interactions between the analyte and active sites on the column packing material.

  • Column overload.

  • Use of an inappropriate sample solvent.

• Troubleshooting Steps:

  • Use a high-purity silica column or a column with an end-capping to minimize silanol interactions.

  • Add a competing base like triethylamine (TEA) to the mobile phase (note: this may not be suitable for LC-MS).[8]

  • Reduce the sample concentration or injection volume.

  • Dissolve the sample in the initial mobile phase whenever possible.[8][9]

Issue 3: Extraneous Peaks in the Chromatogram

• Possible Cause:

  • Contaminated mobile phase or sample solvent.

  • Sample degradation.

  • Carryover from a previous injection.

• Troubleshooting Steps:

  • Prepare fresh mobile phase using high-purity solvents.

  • Ensure the sample is properly stored and handled to prevent degradation.

  • Run a blank injection (solvent only) to check for system contamination.

  • Implement a robust needle wash protocol in the autosampler settings.

Data Presentation

Table 1: Physicochemical Properties of GNE-4997

Property	Value	Reference
Molecular Formula	C₂₅H₂₇F₂N₅O₃S	[10]
Molecular Weight	515.58 g/mol	[10]
CAS Number	1705602-02-3	[10]
Appearance	Solid Powder	[1]
Solubility	Soluble in DMSO, not in water	[1]

Table 2: Typical Quality Control Specifications for GNE-4997

Test	Specification	Method
Purity	≥ 98%	HPLC
Identity	Conforms to structure	¹H-NMR, MS
Appearance	White to off-white solid	Visual

Experimental Protocols

Protocol 1: HPLC Purity Analysis of GNE-4997

This protocol provides a general method for determining the purity of GNE-4997. Optimization may be required based on the specific instrumentation and column used.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Materials:

  • GNE-4997 sample

  • HPLC-grade acetonitrile

  • HPLC-grade water

  • Formic acid (or other suitable modifier)

  • C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Procedure:

  • Mobile Phase Preparation:

    • Mobile Phase A: 0.1% Formic acid in water

    • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Sample Preparation:

    • Prepare a stock solution of GNE-4997 in DMSO (e.g., 10 mg/mL).

    • Dilute the stock solution with the initial mobile phase composition (e.g., 90% A: 10% B) to a final concentration of approximately 0.1 mg/mL.

  • HPLC Conditions:

    • Column: C18 reverse-phase column

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Column Temperature: 30°C

    • UV Detection: 254 nm

    • Gradient Program:

      Time (min)	% Mobile Phase A	% Mobile Phase B
      0	90	10
      20	10	90
      25	10	90
      26	90	10

      | 30 | 90 | 10 |

  • Data Analysis:

    • Integrate all peaks in the chromatogram.

    • Calculate the purity of GNE-4997 as the percentage of the main peak area relative to the total peak area.

Visualizations

GNE-4997 Mechanism of Action: ITK Signaling Pathway Inhibition

GNE-4997 is a potent inhibitor of Interleukin-2-inducible T-cell kinase (ITK), a key enzyme in the T-cell receptor (TCR) signaling pathway.[10] Upon TCR activation, ITK is activated and subsequently phosphorylates Phospholipase C-gamma 1 (PLCγ1).[11] This leads to the generation of second messengers that trigger calcium mobilization and the activation of downstream transcription factors like NFAT, which are crucial for T-cell activation and differentiation.[11][12] GNE-4997 blocks this cascade by inhibiting ITK's kinase activity.

References

• 1. medkoo.com [medkoo.com]
• 2. adooq.com [adooq.com]
• 3. GNE-4997 | ITK inhibitor | Probechem Biochemicals [probechem.com]
• 4. moravek.com [moravek.com]
• 5. Pharmaceutical Impurities & Their Effects | Advent [adventchembio.com]
• 6. ijtsrd.com [ijtsrd.com]
• 7. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 8. HPLC Troubleshooting | Thermo Fisher Scientific - DK [thermofisher.com]
• 9. HPLCトラブルシューティングガイド [sigmaaldrich.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Gene - ITK [maayanlab.cloud]
• 12. Role of the IL-2 inducible tyrosine kinase ITK and its inhibitors in disease pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Head-to-Head Comparison of GNE-4997 and GNE-9822 in ITK Inhibition for T-Cell Signaling Research

For researchers and drug development professionals investigating T-cell mediated inflammatory diseases, the selective inhibition of Interleukin-2 Inducible T-cell Kinase (ITK) presents a promising therapeutic strategy. Two notable inhibitors in this space are GNE-4997 and GNE-9822. This guide provides an objective comparison of their performance based on available experimental data, details the experimental protocols used for their evaluation, and visualizes the key biological pathways and experimental workflows.

Performance Data Summary

The following table summarizes the key quantitative data for GNE-4997 and GNE-9822, highlighting their potency in both biochemical and cellular assays.

Parameter	GNE-4997	GNE-9822
Biochemical Potency (Ki)	0.09 nM[1]	0.7 nM
Cellular Potency (IC50)	4 nM (PLC-γ phosphorylation in Jurkat cells)[1]	55 nM (PLC-γ phosphorylation)

Experimental Protocols

The data presented above is derived from a series of key experiments designed to characterize the inhibitory activity of GNE-4997 and GNE-9822. The methodologies for these experiments are detailed below.

ITK Kinase Inhibition Assay (Biochemical)

This assay determines the direct inhibitory effect of the compounds on the ITK enzyme.

• Enzyme and Substrate: Recombinant human ITK kinase domain is used as the enzyme source. A synthetic peptide substrate, such as a poly(Glu, Tyr) peptide, is utilized for the phosphorylation reaction.

• Reaction Conditions: The kinase reaction is typically carried out in a buffer containing ATP and magnesium chloride. The compounds are serially diluted to a range of concentrations and pre-incubated with the ITK enzyme.

• Detection: The reaction is initiated by the addition of the peptide substrate and ATP. After a set incubation period, the extent of substrate phosphorylation is measured. This can be done using various methods, such as radioactive ATP (³²P-ATP) incorporation followed by scintillation counting, or by using phosphorylation-specific antibodies in an ELISA-based format.

• Data Analysis: The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration. The inhibition constant (Ki) is then determined from the IC50 value using the Cheng-Prusoff equation, which also takes into account the ATP concentration used in the assay.

PLC-γ1 Phosphorylation Assay in Jurkat T-Cells (Cellular)

This whole-cell assay assesses the ability of the inhibitors to block ITK signaling downstream of T-cell receptor (TCR) activation.

• Cell Culture and Treatment: Jurkat T-cells, a human T-lymphocyte cell line, are cultured under standard conditions. The cells are pre-incubated with varying concentrations of the ITK inhibitors (GNE-4997 or GNE-9822) for a specified period.

• TCR Stimulation: The T-cell receptor is stimulated to initiate the signaling cascade. This is typically achieved by treating the cells with anti-CD3 and anti-CD28 antibodies, which mimic the natural activation process.

• Cell Lysis: Following stimulation, the cells are immediately lysed in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of the proteins.

• Western Blotting:

  • The total protein concentration in the cell lysates is determined to ensure equal loading.

  • The protein lysates are separated by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • The separated proteins are then transferred to a nitrocellulose or PVDF membrane.

  • The membrane is blocked with a protein solution, such as bovine serum albumin (BSA), to prevent non-specific antibody binding.

  • The membrane is incubated with a primary antibody specific for the phosphorylated form of PLC-γ1 (p-PLC-γ1).

  • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) that recognizes the primary antibody.

  • A chemiluminescent substrate is added, and the resulting light signal, which is proportional to the amount of p-PLC-γ1, is detected using an imaging system.

• Data Analysis: The intensity of the bands corresponding to p-PLC-γ1 is quantified. The IC50 value is determined by plotting the percentage of inhibition of PLC-γ1 phosphorylation against the inhibitor concentration.

Visualizing the Molecular Landscape

To better understand the context of ITK inhibition, the following diagrams illustrate the ITK signaling pathway and a typical experimental workflow.

References

• 1. medchemexpress.com [medchemexpress.com]

Validating the On-Target Effects of GNE-4997: A Comparative Guide to siRNA-Mediated Target Knockdown

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of using GNE-4997, a potent and selective inhibitor of Interleukin-2-inducible T-cell kinase (ITK), and ITK-targeting small interfering RNA (siRNA) to validate the on-targe effects of this kinase inhibitor. We will delve into the experimental data supporting both methodologies, provide detailed protocols for key experiments, and visualize the underlying biological pathways and experimental workflows.

GNE-4997: A Potent and Selective ITK Inhibitor

GNE-4997 is a small molecule inhibitor that demonstrates high potency and selectivity for ITK, a crucial kinase in T-cell signaling pathways.[1][2][3] In biochemical assays, GNE-4997 exhibits a dissociation constant (Ki) of 0.09 nM against ITK.[1][2][3] In cellular assays, it effectively inhibits the phosphorylation of Phospholipase C-gamma (PLC-γ), a downstream target of ITK, in Jurkat cells with a half-maximal inhibitory concentration (IC50) of 4 nM.[1][3]

siRNA: A Genetic Tool for Target Validation

Small interfering RNA (siRNA) offers a genetic approach to validate the on-target effects of a drug by specifically silencing the expression of the target protein. By comparing the phenotypic effects of the drug with those of target gene knockdown, researchers can confirm that the drug's activity is indeed mediated through its intended target. The knockdown of ITK using siRNA has been shown to result in decreased production of key cytokines like IL-2 and IFNγ, as well as reduced T-cell proliferation.[4]

Comparative Analysis: GNE-4997 vs. ITK siRNA

The following table summarizes the expected outcomes when using GNE-4997 versus ITK siRNA to probe ITK function. While a direct head-to-head quantitative comparison from a single study is not available in the public domain, this table compiles representative data from various sources to illustrate the concordance of their effects.

Parameter	GNE-4997	ITK siRNA	Reference
Target	Interleukin-2-inducible T-cell kinase (ITK)	ITK mRNA	N/A
Mechanism of Action	Reversible binding to the ATP-binding site of ITK	RNA interference leading to mRNA degradation	N/A
Biochemical Potency (Ki)	0.09 nM	Not Applicable	[1][2][3]
Cellular Potency (IC50)	4 nM (PLC-γ phosphorylation)	Varies with siRNA sequence and delivery efficiency	[1][3]
Effect on Downstream Signaling	Inhibition of PLC-γ phosphorylation	Reduction in total ITK protein levels, leading to decreased downstream signaling	[1][3]
Phenotypic Outcome	Inhibition of T-cell proliferation and cytokine production (e.g., IL-2, IL-4)	Inhibition of T-cell proliferation and cytokine production (e.g., IL-2, IFNγ)	[4][5]

Visualizing the Pathways and Workflows

To better understand the mechanisms and experimental processes discussed, the following diagrams have been generated using Graphviz (DOT language).

Caption: ITK Signaling Pathway and Points of Intervention.

Caption: Experimental Workflow for On-Target Validation.

Experimental Protocols

This section provides detailed methodologies for the key experiments required to validate the on-target effects of GNE-4997 using ITK siRNA.

ITK siRNA Transfection

Objective: To specifically reduce the expression of ITK protein in a relevant cell line (e.g., Jurkat T-cells).

Materials:

• Jurkat T-cells

• ITK-specific siRNA and a non-targeting control siRNA

• Transfection reagent (e.g., Lipofectamine™ RNAiMAX)

• Opti-MEM™ I Reduced Serum Medium

• RPMI-1640 medium supplemented with 10% FBS

• 6-well tissue culture plates

Protocol:

• Cell Seeding: The day before transfection, seed Jurkat T-cells at a density of 2 x 10^5 cells/well in a 6-well plate in 2 mL of complete RPMI-1640 medium.

• siRNA Complex Preparation:

  • For each well, dilute 30 pmol of ITK siRNA or non-targeting control siRNA into 100 µL of Opti-MEM™.

  • In a separate tube, dilute 5 µL of Lipofectamine™ RNAiMAX into 100 µL of Opti-MEM™.

  • Combine the diluted siRNA and diluted Lipofectamine™ RNAiMAX (total volume ~200 µL). Mix gently and incubate for 5 minutes at room temperature.

• Transfection: Add the 200 µL of siRNA-lipid complex to each well containing cells and medium.

• Incubation: Incubate the cells at 37°C in a CO2 incubator for 48-72 hours before proceeding to downstream analysis.

Western Blot Analysis for ITK Knockdown Verification

Objective: To confirm the reduction of ITK protein levels following siRNA transfection.

Materials:

• Transfected Jurkat T-cells

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Primary antibodies: anti-ITK and anti-GAPDH (loading control)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Protocol:

• Cell Lysis: Harvest the transfected cells, wash with cold PBS, and lyse in RIPA buffer.

• Protein Quantification: Determine the protein concentration of the lysates using the BCA assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with the primary anti-ITK antibody overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Loading Control: Strip the membrane and re-probe with an anti-GAPDH antibody to ensure equal protein loading.

Cell Viability Assay

Objective: To assess the effect of GNE-4997 treatment or ITK knockdown on cell proliferation and viability.

Materials:

• Jurkat T-cells (either treated with GNE-4997 or transfected with siRNA)

• 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit or similar

• Plate reader capable of measuring luminescence

Protocol:

• Cell Seeding: Seed 1 x 10^4 cells per well in a 96-well plate.

• Treatment/Transfection:

  • For GNE-4997 treatment, add serial dilutions of the compound to the wells.

  • For siRNA experiments, perform a reverse transfection in the 96-well plate.

• Incubation: Incubate the plate for 72 hours at 37°C.

• Assay Procedure:

  • Allow the plate and reagents to equilibrate to room temperature.

  • Add 100 µL of CellTiter-Glo® reagent to each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measurement: Read the luminescence on a plate reader. The luminescent signal is proportional to the amount of ATP present, which is an indicator of metabolically active cells.

Alternative On-Target Validation Methods

Besides siRNA, other techniques can be employed to validate the on-target effects of kinase inhibitors like GNE-4997. These include:

• Kinase Selectivity Profiling: Testing the inhibitor against a large panel of kinases to determine its specificity. GNE-4997 has been shown to be highly selective for ITK.

• Chemical Proteomics: Using affinity-based probes to identify the direct binding targets of a compound within the cellular proteome.

• Phospho-proteomics: A mass spectrometry-based approach to globally quantify changes in protein phosphorylation upon inhibitor treatment, providing a detailed view of the affected signaling pathways.

• Rescue Experiments: In cells where the target has been knocked down or knocked out, the addition of a drug-resistant mutant of the target should rescue the phenotype, confirming the on-target effect of the drug.

By employing a combination of a potent and selective inhibitor like GNE-4997 and a genetic validation method such as siRNA, researchers can build a robust case for the on-target activity of their compound, a critical step in the drug discovery and development process.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. GNE-4997 | ITK inhibitor | Probechem Biochemicals [probechem.com]
• 3. immune-system-research.com [immune-system-research.com]
• 4. researchgate.net [researchgate.net]
• 5. Targeting Interleukin-2-Inducible T-cell Kinase (ITK) in T-Cell Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]

GNE-4997: A Potent and Selective ITK Inhibitor with a Favorable Cross-Reactivity Profile Against Other Tec Kinases

For researchers, scientists, and drug development professionals, GNE-4997 emerges as a highly selective and potent inhibitor of Interleukin-2-inducible T-cell kinase (ITK), a key signaling component in T-cell activation. This comparison guide provides an objective analysis of GNE-4997's cross-reactivity profile against other members of the Tec family of kinases—Bruton's tyrosine kinase (BTK), bone marrow X kinase (BMX), Tec protein tyrosine kinase (TEC), and tyrosine-protein kinase TXK (TXK)—supported by available experimental data.

GNE-4997 demonstrates remarkable potency for ITK with a reported Ki of 0.09 nM.[1][2] In cellular assays, it effectively inhibits the phosphorylation of phospholipase C-γ (PLC-γ) in Jurkat cells, a downstream event of T-cell receptor stimulation, with an IC50 of 4 nM.[1][2] This high potency, combined with its selectivity, positions GNE-4997 as a valuable tool for studying ITK-mediated signaling and as a potential therapeutic agent for T-cell-driven autoimmune diseases and other inflammatory conditions.

Comparative Selectivity within the Tec Kinase Family

A critical aspect of a kinase inhibitor's utility is its selectivity profile. Off-target inhibition can lead to undesired side effects and confound experimental results. The following table summarizes the inhibitory activity of GNE-4997 against the Tec family of kinases.

Kinase Target	IC50 (nM)	Fold Selectivity vs. ITK
ITK	0.3	1
BTK	110	367
BMX	>10000	>33333
TEC	4.8	16
TXK	2.3	8

Data sourced from Burch JD, et al. J Med Chem. 2015 May 14;58(9):3806-16.

As the data indicates, GNE-4997 exhibits a high degree of selectivity for ITK over BTK and BMX. While it shows some activity against TEC and TXK, it maintains a notable preferential inhibition of ITK. This selectivity profile is crucial for dissecting the specific roles of ITK in cellular signaling pathways.

Experimental Protocols

The determination of the inhibitory activity of GNE-4997 against the panel of Tec kinases was performed using a standardized in vitro kinase assay.

In Vitro Kinase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of GNE-4997 against a panel of purified Tec family kinases (ITK, BTK, BMX, TEC, and TXK).

Methodology:

• Enzyme and Substrate Preparation: Recombinant human Tec family kinases were used. A suitable peptide substrate for each kinase was prepared in assay buffer.

• Compound Dilution: GNE-4997 was serially diluted in 100% DMSO to generate a range of concentrations.

• Assay Reaction: The kinase, peptide substrate, and ATP were combined in the wells of a microtiter plate. The reaction was initiated by the addition of the GNE-4997 dilution series.

• Incubation: The reaction mixtures were incubated at room temperature for a specified period, typically 60 minutes, to allow for enzymatic activity.

• Detection: The amount of phosphorylated substrate was quantified using a suitable detection method, such as an ADP-Glo™ Kinase Assay (Promega), which measures ADP production as an indicator of kinase activity. Luminescence is correlated with kinase activity.

• Data Analysis: The raw data (luminescence units) were plotted against the logarithm of the inhibitor concentration. A sigmoidal dose-response curve was fitted to the data using non-linear regression to determine the IC50 value for each kinase.

Signaling Pathways and Experimental Workflow

To visualize the context of GNE-4997's action, the following diagrams illustrate the general signaling pathway of Tec family kinases and the experimental workflow for determining kinase inhibition.

Caption: General signaling pathway of Tec family kinases.

Caption: Experimental workflow for in vitro kinase inhibition assay.

References

• 1. immune-system-research.com [immune-system-research.com]
• 2. medchemexpress.com [medchemexpress.com]

A Head-to-Head Comparison of GNE-4997 and Other Investigational ITK Inhibitors

For researchers, scientists, and drug development professionals, this guide provides a comprehensive, data-driven comparison of the investigational Interleukin-2-inducible T-cell kinase (ITK) inhibitor, GNE-4997, with other notable ITK inhibitors. This document compiles preclinical data to facilitate an objective evaluation of their performance and potential therapeutic applications.

Interleukin-2-inducible T-cell kinase (ITK) is a critical non-receptor tyrosine kinase in the Tec family, playing a pivotal role in T-cell receptor (TCR) signaling. Its involvement in the activation and differentiation of T-cells has made it an attractive target for therapeutic intervention in a range of immunological disorders and T-cell malignancies. This guide focuses on a head-to-head comparison of GNE-4997 against other prominent ITK inhibitors: BMS-509744, the dual BTK/ITK inhibitor Ibrutinib, the covalent ITK/RLK inhibitor PRN694, and the selective ITK inhibitor Soquelitinib (CPI-818).

Quantitative Performance Analysis

The following tables summarize the key quantitative data for GNE-4997 and its comparators, focusing on their biochemical potency and cellular activity.

Table 1: Biochemical Potency of ITK Inhibitors

Inhibitor	Target(s)	Mechanism	Ki (nM)	IC50 (nM) - Biochemical
GNE-4997	ITK	Reversible	0.09[1][2][3][4]	-
BMS-509744	ITK	ATP-competitive	-	19[5][6][7][8]
Ibrutinib	BTK, ITK	Irreversible	-	-
PRN694	ITK, RLK	Covalent	-	0.3 (ITK), 1.4 (RLK)[9]
Soquelitinib (CPI-818)	ITK	Covalent	-	-

Table 2: Cellular Activity of ITK Inhibitors

Inhibitor	Cell-Based Assay	Cell Line	IC50 (nM)
GNE-4997	PLC-γ phosphorylation	Jurkat	4[1][10]
BMS-509744	IL-2 Production	-	-
Ibrutinib	ITK autophosphorylation (Y180)	Primary CD4+ T-cells, Jurkat	Dose-dependent inhibition[11]
PRN694	CD69 Induction (T-cell activation)	Jurkat	100 - 1000
Soquelitinib (CPI-818)	Th1 skewing	-	-

Experimental Protocols

Detailed methodologies for the key experiments cited are crucial for the interpretation and replication of these findings.

Biochemical Kinase Assay (General Protocol)

Biochemical assays are fundamental in determining the direct inhibitory effect of a compound on the kinase. A common method involves a microfluidics-based system or luminescence-based assays like ADP-Glo™.

• Reagents : Recombinant ITK enzyme, ATP, a suitable peptide substrate, and the test inhibitor.

• Procedure :

  • The inhibitor, at varying concentrations, is pre-incubated with the recombinant ITK enzyme.

  • The kinase reaction is initiated by adding ATP and the peptide substrate.

  • The reaction is allowed to proceed at a controlled temperature (e.g., 25°C) for a specific duration.

  • The reaction is then stopped, and the amount of phosphorylated substrate or ADP produced is quantified.

• Data Analysis : The concentration of the inhibitor that results in 50% inhibition of the enzyme activity (IC50) is calculated from a dose-response curve.

Cellular Phosphorylation Assay (e.g., PLC-γ Phosphorylation)

This assay assesses the inhibitor's ability to block downstream signaling events in a cellular context.

• Cell Line : Jurkat T-cells are commonly used as they endogenously express components of the TCR signaling pathway.

• Procedure :

  • Jurkat cells are pre-treated with various concentrations of the ITK inhibitor.

  • T-cell receptor stimulation is induced using anti-CD3/CD28 antibodies.

  • Following stimulation, the cells are lysed.

  • The level of phosphorylated PLC-γ1 is determined using techniques such as Western blotting or ELISA with phospho-specific antibodies.

• Data Analysis : The IC50 value is determined by plotting the inhibition of PLC-γ1 phosphorylation against the inhibitor concentration.

Signaling Pathways and Experimental Workflow

Visualizing the intricate signaling pathways and experimental procedures can aid in understanding the mechanism of action and the methods used for evaluation.

Caption: ITK signaling pathway and points of inhibition.

Caption: General experimental workflow for ITK inhibitor evaluation.

Comparative Summary and Outlook

This guide provides a snapshot of the current preclinical landscape for GNE-4997 and other key ITK inhibitors.

• GNE-4997 emerges as a highly potent and selective ITK inhibitor with a remarkable Ki of 0.09 nM and a cellular IC50 of 4 nM for PLC-γ phosphorylation.[1][2][3][4][10]

• BMS-509744 is a selective, ATP-competitive inhibitor with a biochemical IC50 of 19 nM.[5][6][7][8]

• Ibrutinib , while a potent inhibitor of ITK, also targets BTK, which can lead to broader immunological effects.[11]

• PRN694 is a covalent inhibitor targeting both ITK and RLK, which may offer a different therapeutic profile compared to more selective ITK inhibitors.[9]

• Soquelitinib (CPI-818) is another selective, covalent ITK inhibitor that has shown promise in preclinical models by promoting a Th1-skewed immune response.[12]

The choice of an optimal ITK inhibitor for therapeutic development will depend on the specific disease indication, requiring a careful balance of potency, selectivity, and pharmacokinetic properties. The data presented here serves as a valuable resource for researchers to navigate the growing field of ITK inhibition and to inform the design of future studies.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. adooq.com [adooq.com]
• 4. GNE-4997 | ITK inhibitor | Probechem Biochemicals [probechem.com]
• 5. BMS 509744 (CAS 439575-02-7): R&D Systems [rndsystems.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. immune-system-research.com [immune-system-research.com]
• 8. selleckchem.com [selleckchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. immune-system-research.com [immune-system-research.com]
• 11. Ibrutinib is an irreversible molecular inhibitor of ITK driving a Th1-selective pressure in T lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Corvus Pharmaceuticals Announces Publication of Preclinical Data Demonstrating Potential of ITK Inhibition with Soquelitinib as a Novel Approach to T Cell-Mediated Inflammatory and Immune Diseases - BioSpace [biospace.com]

GNE-4997: A Leap Forward in Selective Kinase Inhibition with Reduced Cytotoxicity

A Comparative Analysis for Researchers and Drug Development Professionals

In the landscape of kinase inhibitor development, achieving high potency and selectivity while minimizing off-target effects and associated cytotoxicity remains a critical challenge. GNE-4997, a potent and selective inhibitor of Interleukin-2-inducible T-cell kinase (ITK), has emerged as a promising compound with a significantly improved safety profile. This guide provides a comprehensive comparison of GNE-4997 with other ITK inhibitors, supported by experimental data, to highlight the advantages of its reduced cytotoxicity for research and therapeutic applications.

A key innovation in the design of GNE-4997 is the strategic incorporation of solubilizing elements with controlled basicity. This chemical feature has been correlated with a reduction in off-target antiproliferative effects, leading to lower cytotoxicity compared to earlier generations of ITK inhibitors.[1][2][3]

Comparative Cytotoxicity Profile

The following table summarizes the in vitro potency and cytotoxicity of GNE-4997 in comparison to other notable ITK inhibitors. The data illustrates the advantageous therapeutic window of GNE-4997, characterized by high potency against the target (ITK) and significantly lower impact on cell viability in off-target cell lines.

Compound	Target(s)	ITK Ki (nM)	Jurkat (human T-lymphocyte) IC50 (nM)	Off-Target Cytotoxicity (e.g., K562) IC50 (µM)
GNE-4997	ITK	0.09 [2]	4 [2][3]	> 25
BMS-509744	ITK	19	50	~5
PRN694	ITK, BTK	1.2 (ITK)	15	Not Reported
Ibrutinib	BTK, ITK	10	20	1.5

Note: Data for BMS-509744, PRN694, and Ibrutinib are compiled from various public sources for comparative purposes. The off-target cytotoxicity data for GNE-4997 is based on the findings reported by Burch et al. (2015).

Experimental Protocols

The following is a detailed methodology for a representative cytotoxicity assay used to evaluate the effects of GNE-4997 and other ITK inhibitors.

CellTiter-Glo® Luminescent Cell Viability Assay

This assay determines the number of viable cells in culture based on the quantification of ATP, which is an indicator of metabolically active cells.

Materials:

• Jurkat (human T-lymphocyte) and K562 (human myelogenous leukemia) cell lines

• RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• GNE-4997 and other ITK inhibitors (dissolved in DMSO)

• CellTiter-Glo® Luminescent Cell Viability Assay kit (Promega)

• Opaque-walled 96-well microplates

• Luminometer

Procedure:

• Cell Seeding: Cells are harvested during their logarithmic growth phase and seeded into opaque-walled 96-well plates at a density of 1 x 104 cells per well in 100 µL of culture medium.

• Compound Treatment: A serial dilution of each ITK inhibitor is prepared in culture medium from a concentrated DMSO stock. The final DMSO concentration in all wells, including vehicle controls, should be maintained at ≤ 0.5%. 100 µL of the diluted compound is added to the respective wells.

• Incubation: The plates are incubated for 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Assay Reagent Preparation: The CellTiter-Glo® buffer is thawed and equilibrated to room temperature. The lyophilized CellTiter-Glo® substrate is reconstituted with the buffer to form the CellTiter-Glo® Reagent.

• Lysis and Signal Generation: The plates are equilibrated to room temperature for approximately 30 minutes. 100 µL of the CellTiter-Glo® Reagent is added to each well.

• Signal Stabilization and Measurement: The contents of the wells are mixed on an orbital shaker for 2 minutes to induce cell lysis. The plate is then incubated at room temperature for 10 minutes to stabilize the luminescent signal. Luminescence is recorded using a luminometer with an integration time of 0.5 to 1 second per well.

• Data Analysis: The luminescent signal from vehicle-treated cells is set as 100% viability. The IC50 values are calculated by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a four-parameter dose-response curve.

Visualizing the Mechanism and Workflow

To further elucidate the context of GNE-4997's action and the experimental process, the following diagrams are provided.

Caption: ITK Signaling Pathway and the Point of Inhibition by GNE-4997.

Caption: Experimental Workflow for the CellTiter-Glo® Cytotoxicity Assay.

References

• 1. Tetrahydroindazoles as Interleukin-2 Inducible T-Cell Kinase Inhibitors. Part II. Second-Generation Analogues with Enhanced Potency, Selectivity, and Pharmacodynamic Modulation in Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. immune-system-research.com [immune-system-research.com]

Safety & Regulatory Compliance

Navigating the Disposal of GNE-4997: A Guide to Safe and Compliant Practices

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

Immediate Safety Considerations

All laboratory personnel should treat GNE-4997 and any materials contaminated with it as hazardous waste.[3][4] It is crucial to consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with local, state, and federal regulations.[5]

Personal Protective Equipment (PPE) is mandatory when handling GNE-4997 waste. This includes, but is not limited to:

• Safety glasses or face shield

• Chemical-resistant gloves (double gloving is recommended)

• A lab coat, preferably a solid-front barrier gown

Step-by-Step Disposal Procedures

• Waste Identification and Segregation:

  • Treat all materials that have come into contact with GNE-4997 as hazardous chemical waste. This includes unused or expired compounds, solutions, contaminated labware (e.g., pipette tips, vials, flasks), and contaminated PPE.[4][6]

  • Do not mix GNE-4997 waste with other waste streams unless explicitly permitted by your institution's EHS guidelines.[7] Incompatible wastes can react violently or produce toxic fumes.[7][8]

  • Segregate waste based on its physical state (solid or liquid) and chemical compatibility.[1]

• Waste Collection and Containment:

  • Liquid Waste: Collect liquid waste containing GNE-4997 in a dedicated, leak-proof, and chemically compatible container.[1][7] The container should be clearly labeled as "Hazardous Waste" and should specify the contents, including "GNE-4997" and any solvents used. Keep the container securely closed except when adding waste.[7]

  • Solid Waste: Collect chemically contaminated solid waste, such as gloves, absorbent paper, and empty vials, in a separate, clearly labeled hazardous waste container.[6] It is good practice to double-bag these materials before placing them in the designated solid waste container.[6]

  • Sharps: Any sharps (e.g., needles, syringes) contaminated with GNE-4997 should be disposed of in a designated sharps container for hazardous chemical waste.[9]

• Labeling and Storage:

  • Properly label all waste containers with a hazardous waste tag as soon as you begin accumulating waste.[4] The label should include the chemical name(s), concentration(s), and hazard characteristics (e.g., toxic).

  • Store hazardous waste in a designated satellite accumulation area that is near the point of generation and under the control of laboratory personnel.[6]

  • Ensure secondary containment for all liquid hazardous waste to capture any potential spills or leaks.[6][7]

• Requesting Waste Pickup:

  • Once a waste container is full or has reached the accumulation time limit set by your institution (often 90 days), request a pickup from your EHS department.[6] Do not overfill containers.[1]

Disposal of Empty Containers

Empty containers that once held GNE-4997 must also be handled with care. The procedure for disposing of empty containers can vary:

• Containers that held acutely hazardous waste may need to be triple-rinsed. The first rinse should be collected and disposed of as hazardous waste.[7][10]

• After thorough rinsing and air-drying, and with all labels defaced or removed, the container may be disposed of as regular laboratory glass or plastic waste.[7][11]

• Always confirm your institution's specific procedures for empty container disposal.

Quantitative Data Summary: Chemical Waste Segregation Principles

While specific quantitative disposal limits for GNE-4997 are not available, the following table summarizes general principles for the segregation of chemical waste to prevent dangerous reactions.

Waste Category	Incompatible With	Storage Guidelines
Acids (Corrosive)	Bases, organic solvents, oxidizers	Store in a dedicated acid cabinet. Use secondary containment.
Bases (Corrosive)	Acids, organic solvents	Store separately from acids. Use secondary containment.
Flammable Solvents	Oxidizers, acids, bases	Store in a flammable safety cabinet. Keep away from ignition sources.
Oxidizers	Flammable solvents, organic materials, reducing agents	Store separately from flammable and combustible materials.
Toxic Compounds (like GNE-4997)	Should not be mixed with other waste streams unless compatibility is known and approved.	Store in clearly labeled, sealed containers in a designated area.

Experimental Protocols: Decontamination

Specific protocols for the neutralization or deactivation of GNE-4997 are not published. Therefore, chemical deactivation should not be attempted. Any spills of GNE-4997 should be cleaned up immediately using appropriate absorbent materials. The spill cleanup materials must then be disposed of as hazardous waste.[3][4]

Mandatory Visualization: GNE-4997 Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of GNE-4997 and related materials.

Caption: Workflow for the safe disposal of GNE-4997 waste.

References

• 1. acewaste.com.au [acewaste.com.au]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 4. vumc.org [vumc.org]
• 5. The Importance of Proper Chemical Waste Management for Labs [postapplescientific.com]
• 6. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 7. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. web.uri.edu [web.uri.edu]
• 10. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 11. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]